3-fluoro-1-methyl-1H-indole

Core Science & Biosynthesis

Comprehensive Technical Guide on 3-Fluoro-1-methylindole: Physicochemical Properties, Synthesis, and Applications in Drug Discovery

Executive Summary

In modern medicinal chemistry, the indole scaffold is recognized as a "privileged structure" due to its ubiquitous presence in biologically active compounds. However, the native indole ring often suffers from metabolic liabilities, particularly at the electron-rich C3 position. 3-Fluoro-1-methylindole represents a strategically modified building block designed to overcome these limitations. By integrating an N-methyl group and a C3-fluorine atom, this molecule exhibits profound shifts in lipophilicity, metabolic stability, and electronic distribution.

This whitepaper provides an in-depth analysis of the molecular properties, synthetic methodologies, and pharmacological utility of 3-fluoro-1-methylindole, serving as a definitive guide for researchers and drug development professionals.

Physicochemical Profiling & Structural Causality

Fundamental Chemical Properties

The molecular identity of 3-fluoro-1-methylindole is defined by the substitution of the native N-H proton with a methyl group, and the C3 proton with a fluorine atom.

Table 1: Key Quantitative Data for 3-Fluoro-1-methylindole

Property	Value	Causality / Significance
Molecular Formula	C₉H₈FN	Core indole (C₈H₇N) + Methyl (CH₃) - 2H + 1F.
Molecular Weight	149.17 g/mol	Low molecular weight makes it an ideal fragment for Fragment-Based Drug Discovery (FBDD).
Exact Mass	149.0641 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
H-Bond Donors	0	N-methylation eliminates the H-bond donor capacity, increasing membrane permeability.
H-Bond Acceptors	1	The C3-fluorine can act as a weak hydrogen bond acceptor in protein-ligand interactions.

Mechanistic Rationale for Structural Modifications

The strategic design of 3-fluoro-1-methylindole is rooted in overcoming specific pharmacokinetic hurdles[1]:

• C3-Fluorination (Metabolic Blocking): The C3 position of the indole ring is highly nucleophilic and is the primary site for oxidative metabolism by Cytochrome P450 (CYP) enzymes. Substituting the hydrogen with a highly electronegative fluorine atom acts as an isosteric block. It withdraws electron density from the pyrrole ring via inductive effects, drastically reducing susceptibility to electrophilic oxidation while maintaining a similar van der Waals radius to hydrogen[2].

• N1-Methylation (Lipophilicity & Permeability): The native N-H group of indole is a strong hydrogen bond donor. Methylating this position prevents hydrogen bonding with aqueous solvents, thereby increasing the overall lipophilicity (LogP) of the molecule. This is a critical modification for drugs requiring central nervous system (CNS) penetration across the blood-brain barrier.

Mechanistic rationale for N1-methylation and C3-fluorination in indole-based drug design.

Synthetic Methodologies & Protocols

The synthesis of 3-fluoro-1-methylindole is typically achieved via the direct electrophilic fluorination of 1-methylindole. Because the C3 position is the most nucleophilic site on the indole ring, regioselective fluorination can be achieved without the need for directing groups, provided the reaction conditions are strictly controlled[3].

Standard Operating Protocol: Electrophilic Fluorination

This protocol utilizes N-Fluorobenzenesulfonimide (NFSI) as the electrophilic fluorine source. The protocol is designed as a self-validating system, where reaction progress can be quantitatively tracked via ¹⁹F NMR.

Reagents & Materials:

• 1-Methylindole (1.0 equiv)

• N-Fluorobenzenesulfonimide (NFSI) (1.05 equiv)

• Anhydrous Acetonitrile (MeCN)

• Argon or Nitrogen gas (Inert atmosphere)

Step-by-Step Methodology:

• Preparation: Purge a dry, round-bottom flask with Argon. Add 1-methylindole (1.0 mmol) and dissolve in 5.0 mL of anhydrous MeCN.

  • Causality: MeCN is chosen for its polar aprotic nature, which stabilizes the transition state of the electrophilic aromatic substitution without acting as a nucleophile.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath.

  • Causality: Electrophilic fluorination is highly exothermic. Cooling prevents over-fluorination (e.g., di-fluorination at C2 and C3) and minimizes oxidative degradation of the electron-rich indole core.

• Reagent Addition: Add NFSI (1.05 mmol) portion-wise over 10 minutes.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 2-4 hours.

• Self-Validating In-Process Control (IPC): Take a 0.1 mL aliquot, dilute in CD₃CN, and run a rapid ¹⁹F NMR.

  • Validation Metric: The reaction is complete when the singlet at −40 ppm (corresponding to the N-F bond of NFSI) completely disappears, indicating full transfer of the fluorine atom to the indole ring[3].

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield pure 3-fluoro-1-methylindole.

Synthetic workflow and validation for 3-fluoro-1-methylindole using electrophilic fluorination.

Analytical Verification Data

To ensure the trustworthiness of the synthesized compound, rigorous analytical verification is required. The introduction of fluorine provides a distinct diagnostic handle via NMR spectroscopy.

Table 2: Expected Analytical Signatures for 3-Fluoro-1-methylindole

Analytical Technique	Diagnostic Signature	Mechanistic Explanation
¹⁹F NMR	Singlet/Multiplet at ~ -140 to -160 ppm	Confirms the presence of a C-F bond on an aromatic ring. The exact shift depends on solvent, but the absence of the -40 ppm NFSI peak confirms product formation[3].
¹H NMR	Disappearance of C3-H (δ ~6.5 ppm)	The proton normally found at the C3 position of 1-methylindole is absent, confirming regioselective substitution.
¹³C NMR	Doublet at C3 (δ ~140 ppm, J ~ 240 Hz)	The massive one-bond carbon-fluorine scalar coupling (¹J_CF) is definitive proof of direct fluorination at the C3 carbon.
Mass Spectrometry (ESI+)	[M+H]⁺ peak at m/z 150.07	Validates the exact mass of the fluorinated product (MW = 149.17 g/mol ).

Applications in Drug Development

The integration of fluorinated indoles into drug discovery pipelines has accelerated over the last decade. The 3-fluoro-1-methylindole motif serves as a critical sub-structure in the development of highly potent therapeutics.

Antiviral and Anticancer Therapeutics

Fluorinated indole derivatives have demonstrated extraordinary efficacy in targeting viral replication and cancer cell proliferation. For instance, fluorinated indole-carboxamide derivatives have shown picomolar inhibitory activity against HIV-1 replication[2]. The presence of the fluorine atom prevents rapid hepatic clearance, ensuring that the drug maintains a therapeutic concentration in the bloodstream for extended periods.

Furthermore, in oncology, indole derivatives have shown significant efficacy in targeting diverse biological pathways, including the inhibition of drug-resistant cancer cells[1]. The 3-fluoro modification is frequently utilized to lock the conformation of the drug molecule, optimizing its fit within the hydrophobic pockets of target kinases.

Fragment-Based Drug Discovery (FBDD)

Due to its low molecular weight (149.17 g/mol ) and favorable physicochemical properties, 3-fluoro-1-methylindole is an ideal starting fragment for FBDD. The fluorine atom serves a dual purpose here: it acts as the metabolic shield for the final drug, and it allows researchers to use ¹⁹F NMR screening to detect weak binding interactions between the fragment and the target protein during the early stages of discovery.

References

• A Physical Organic Approach Towards Electrophilic Fluorination Durham E-Theses URL: [Link]

• Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems National Institutes of Health (PMC) URL: [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications MDPI URL: [Link]

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• 3. etheses.dur.ac.uk [etheses.dur.ac.uk]

The Chemical Architecture and Application of 3-Fluoro-1-methyl-1H-indole: A Technical Guide

Executive Summary

In the landscape of modern medicinal chemistry and drug discovery, the strategic introduction of fluorine into heterocyclic scaffolds is a foundational technique for modulating pharmacokinetics, metabolic stability, and target binding affinity. 3-Fluoro-1-methyl-1H-indole has emerged as a highly privileged building block, particularly in the synthesis of covalent inhibitors targeting deubiquitinating enzymes (DUBs). This whitepaper provides an in-depth technical analysis of 3-fluoro-1-methyl-1H-indole, exploring the causality behind its structural design, the mechanistic intricacies of its synthesis via electrophilic fluorination, and its critical role in the development of 1-cyanopyrrolidine-based USP30 inhibitors for mitochondrial dysfunction and oncology.

Physicochemical Profiling & Structural Causality

Before deploying a building block in a complex synthesis, it is imperative to understand how its atomic composition dictates its macroscopic behavior. The physicochemical properties of 3-fluoro-1-methyl-1H-indole are summarized in Table 1.

Table 1: Quantitative Physicochemical Data

Parameter	Value
Chemical Name	3-Fluoro-1-methyl-1H-indole
CAS Registry Number	221665-95-8
Molecular Formula	C9H8FN
Molecular Weight	149.16 g/mol
Topological Polar Surface Area (TPSA)	~4.9 Ų
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	1 (Fluorine)
19F NMR Chemical Shift (CDCl3)	δ = −176.1 to −176.4 ppm

The Causality of Structural Modifications

Every functional group in this scaffold serves a specific, calculated purpose:

• The 1-Methyl Group (N-Protection & Activation): The N-H bond of an unprotected indole is highly susceptible to deprotonation and oxidative degradation during electrophilic halogenation. By methylating the nitrogen, the molecule is locked into a single tautomeric state. Furthermore, the electron-donating nature of the methyl group (via induction and resonance) enriches the electron density of the pyrrole ring, specifically directing electrophilic attack to the C3 position.

• The 3-Fluoro Group (Metabolic Shielding & Isosterism): The C3 position of the indole ring is a notorious metabolic hotspot, prone to oxidation by Cytochrome P450 enzymes. Substituting the C3-hydrogen with a fluorine atom—the most electronegative element—blocks this oxidative liability without adding significant steric bulk (fluorine is a bioisostere for hydrogen). Additionally, the highly polarized C-F bond can participate in multipolar interactions within the hydrophobic pockets of target proteins, enhancing binding affinity 1.

Mechanistic Synthesis: Electrophilic Fluorination

The synthesis of 3-fluoro-1-methyl-1H-indole requires precision. Indoles are electron-rich and prone to oxidative dimerization or polymerization when exposed to harsh reagents.

Reagent Selection: Selectfluor vs. NFSI

The choice of the N–F electrophilic fluorinating agent dictates the success of the reaction.

• Selectfluor is highly reactive but can lead to complex mixtures and polymerization of the indole core, especially in aqueous solvent systems 1.

• NFSI (N-Fluorobenzenesulfonimide) is significantly milder (approximately five orders of magnitude less reactive than Selectfluor) 2. This attenuated reactivity prevents over-oxidation and ensures high regioselectivity for mono-fluorination at the C3 position.

Electrophilic fluorination mechanism of 1-methylindole yielding 3-fluoro-1-methyl-1H-indole.

Self-Validating Protocol: Synthesis of 3-Fluoro-1-methyl-1H-indole

To ensure reproducibility and scientific integrity, the following protocol utilizes NFSI to maximize yield and purity [[2]]().

• Preparation: In an oven-dried, round-bottom flask purged with argon, dissolve 1-methylindole (1.0 mmol) in anhydrous acetonitrile (10 mL).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add NFSI (1.2 mmol) in portions to control the exothermic nature of the initial electrophilic attack.

• Reaction Progression: Remove the ice bath and allow the mixture to stir at room temperature. The reaction relies on the enamine-like character of the indole ring, which attacks the N-F bond of NFSI, generating a cationic Wheland intermediate at C3.

• Validation Checkpoint 1 (TLC): Monitor the reaction via Thin-Layer Chromatography (Hexanes/EtOAc). The consumption of the starting material and the appearance of a slightly more polar UV-active spot indicates the formation of the product.

• Workup & Purification: Once complete, concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography on silica gel.

• Validation Checkpoint 2 (NMR): Confirm the structural integrity of the isolated product using 19F NMR spectroscopy. A clean singlet at approximately δ = −176.1 ppm acts as the definitive, self-validating fingerprint for 3-fluoro-1-methyl-1H-indole 1.

Application in Drug Discovery: USP30 Inhibitors

The primary modern application of 3-fluoro-1-methyl-1H-indole is its utilization as a core building block in the synthesis of 1-cyanopyrrolidine inhibitors targeting Ubiquitin Specific Peptidase 30 (USP30) 3.

The Biological Causality: USP30 and Mitophagy

Mitochondria are dynamic organelles whose health is regulated by ubiquitination. When mitochondria are damaged, the PINK1/Parkin pathway tags them with ubiquitin chains, signaling for their degradation via a process called mitophagy. USP30 is a deubiquitinase localized to the outer mitochondrial membrane that actively removes these ubiquitin tags, thereby opposing mitophagy and allowing damaged mitochondria to accumulate 4.

In conditions like Parkinson's Disease (PD) or specific cancers, inhibiting USP30 restores the mitophagic flux, clearing defective mitochondria and reducing oxidative stress.

The Chemical Causality: The 1-Cyanopyrrolidine Warhead

Inhibitors designed for USP30 frequently feature a 1-cyanopyrrolidine warhead linked to a 3-fluoro-1-methyl-1H-indole derivative.

• The Warhead: The cyano group acts as an electrophilic trap. It reacts reversibly with the catalytic cysteine residue of USP30 to form a covalent isothiourea adduct, effectively neutralizing the enzyme's activity 5.

• The Scaffold: The 3-fluoro-1-methyl-1H-indole moiety acts as the recognition element. It docks into the hydrophobic S1/S2 pockets of the USP30 active site. The C3-fluorine enhances metabolic stability against cellular degradation while optimizing the lipophilic ligand efficiency (LLE) required to penetrate the mitochondrial membrane.

Mechanism of USP30 inhibition by cyanopyrrolidine derivatives to restore mitophagy.

Conclusion

3-Fluoro-1-methyl-1H-indole represents a triumph of rational drug design. By understanding the electronic and steric causality of the indole ring, chemists can utilize mild electrophilic fluorinating agents like NFSI to synthesize this scaffold with high precision. Its subsequent integration into cyanopyrrolidine-based DUB inhibitors showcases how subtle atomic substitutions—such as replacing a single hydrogen with a fluorine—can dictate the metabolic fate and therapeutic efficacy of next-generation mitochondrial medicines.

References

• A Physical Organic Approach Towards Electrophilic Fluorination Source: Durham E-Theses URL:[Link]

• 1-cyanopyrrolidine compounds as USP30 inhibitors (Patent CN107484415B)
• 1-cyano-pyrrolidine compounds as usp30 inhibitors (Patent WO2016156816A1)

• Small-Molecule Activity-Based Probe for Monitoring Ubiquitin C-Terminal Hydrolase L1 (UCHL1) Activity Source: PMC (National Institutes of Health) URL:[Link]

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• 5. Small-Molecule Activity-Based Probe for Monitoring Ubiquitin C-Terminal Hydrolase L1 (UCHL1) Activity in Live Cells and Zebrafish Embryos - PMC [pmc.ncbi.nlm.nih.gov]

3-fluoro-1-methylindole solubility in organic solvents

An In-Depth Technical Guide to the Solubility and Physicochemical Profiling of 3-Fluoro-1-methylindole

Prepared by: Senior Application Scientist, Preclinical Development & Synthetic Methodologies

Executive Summary

In contemporary drug discovery and agrochemical development, the strategic incorporation of fluorine into heterocyclic scaffolds is a proven tactic to modulate metabolic stability, lipophilicity, and target binding affinity[1]. 3-Fluoro-1-methylindole (C9H8FN) represents a critical building block in this paradigm. However, the dual modification of the indole core—N-methylation and C3-fluorination—drastically alters its solvation dynamics compared to the parent unsubstituted indole.

This whitepaper provides a comprehensive, causality-driven analysis of the solubility profile of 3-fluoro-1-methylindole across various organic solvents. It details the structural determinants governing its phase behavior, provides quantitative reference data, and outlines a self-validating experimental protocol for precise solubility determination in laboratory settings.

Structural Causality: The Physicochemical Drivers of Solubility

To predict and manipulate the solubility of 3-fluoro-1-methylindole, one must dissect the molecule into its functional determinants. As an application scientist, I approach solvation not as a static property, but as a dynamic interplay of intermolecular forces.

• N-Methylation (Loss of Hydrogen Bond Donor): Unsubstituted indoles possess a pyrrole nitrogen (N-H) that acts as a strong hydrogen bond donor (HBD), allowing for moderate interactions with protic solvents. The N-methylation in 3-fluoro-1-methylindole completely abolishes this HBD capacity[2]. Consequently, the molecule becomes strictly a hydrogen bond acceptor (HBA) and highly lipophilic, dropping its aqueous solubility to virtually zero[3][4].

• C3-Fluorination (Dipole Modulation and Hydrophobicity): The introduction of a fluorine atom at the C3 position introduces a highly polarized C-F bond. While fluorine is highly electronegative, the C-F bond is poorly polarizable and does not act as a traditional hydrogen bond acceptor in aqueous media. Instead, it increases the overall hydrophobicity of the molecule while introducing a strong local dipole.

• Aromatic Pi-System: The electron-rich fused bicyclic system readily engages in π−π stacking and dipole-induced dipole interactions, making it highly compatible with aromatic and polar aprotic solvents[2].

Caption: Structural determinants governing the solvation dynamics of 3-fluoro-1-methylindole.

Quantitative Solubility Profile in Organic Solvents

Based on structural extrapolation from 1-methylindole[3] and isomeric fluoroindoles[5][6], combined with empirical synthetic data[1], the solubility of 3-fluoro-1-methylindole can be categorized into four distinct solvent classes.

Note: The following table synthesizes expected solubility ranges at standard ambient temperature and pressure (SATP, 25°C).

Solvent Class	Representative Solvents	Solubility Range (mg/mL)	Mechanistic Rationale for Solvation
Polar Aprotic	Acetonitrile (MeCN), DMF, THF, Ethyl Acetate	> 100 (Highly Soluble)	Strong dipole-dipole interactions align with the C-F bond and the polarized indole core without requiring HBDs.
Non-Polar / Halogenated	Dichloromethane (DCM), Chloroform, Toluene	> 100 (Highly Soluble)	Favorable dispersion forces and π−π interactions with the aromatic system[5].
Polar Protic	Methanol (MeOH), Ethanol (EtOH)	10 - 50 (Moderately Soluble)	Soluble due to the solvent's lipophilic alkyl chains, but limited by the solute's inability to donate hydrogen bonds.
Aqueous	Water, Aqueous Buffers (pH 1-14)	< 0.1 (Insoluble)	Total lack of HBD capacity and high hydrophobic surface area prevent hydration shell formation[4].

Application Insight: During the electrophilic fluorination of 1-methylindole using Selectfluor™ to yield 3-fluoro-1-methylindole, solvent selection is critical. Selectfluor is a salt requiring polar media, while the indole substrate is highly lipophilic. Research indicates that a mixed solvent system, such as a 97:3 Water:MeCN mixture, is optimal to bridge this solubility gap and yield clean 19F NMR spectra (showing the product at δ = −176.1 ppm) while minimizing the risk of indole polymerization[1].

Self-Validating Experimental Protocol: Isothermal Shake-Flask Method

Why this method? It eliminates kinetic dissolution artifacts by ensuring true thermodynamic equilibrium is reached, and uses internal validation to confirm stability.

Step-by-Step Methodology

Phase 1: Preparation and Equilibration

• Solvent Preparation: Dispense 2.0 mL of the target organic solvent (e.g., anhydrous Acetonitrile or Dichloromethane) into a 5 mL amber glass vial. Rationale: Amber glass prevents potential photo-degradation of the indole core[7].

• Saturating the Solution: Add solid/liquid 3-fluoro-1-methylindole incrementally until a visible excess remains undissolved.

• Isothermal Agitation: Seal the vial with a PTFE-lined cap and place it in a thermostatic orbital shaker at exactly 25.0 ± 0.1 °C. Agitate at 300 RPM for 24 hours.

• Equilibration Verification (Self-Validation Step): After 24 hours, sample an aliquot. Continue shaking for an additional 24 hours (48 hours total) and sample again. If the concentration difference between 24h and 48h is < 2%, thermodynamic equilibrium is confirmed.

Phase 2: Separation and Analysis 5. Phase Separation: Transfer the suspension to a temperature-controlled centrifuge. Spin at 10,000 x g for 15 minutes at 25°C to pellet the undissolved excess. 6. Dilution: Carefully aspirate 100 μ L of the clear supernatant and dilute it quantitatively (e.g., 1:100 or 1:1000) in the mobile phase to bring the concentration within the linear dynamic range of the detector. 7. HPLC-UV Quantification: Inject the sample into an HPLC system equipped with a C18 reverse-phase column. Use a mobile phase of Water/MeCN (e.g., 40:60 v/v) and monitor at the λmax​ of the indole core (typically ~220-280 nm). Quantify against a 5-point standard calibration curve.

Caption: Self-validating thermodynamic solubility workflow for organic compounds.

Practical Considerations for Downstream Processing

When utilizing 3-fluoro-1-methylindole in multi-step syntheses, researchers must account for its specific physical behaviors:

• Chromatographic Behavior: Purification of crude fluorination mixtures containing 3-fluoro-1-methylindole can be challenging. The compound exhibits a propensity for polymerization on standard silica gel columns[1]. It is highly recommended to use deactivated silica (e.g., pre-treated with 1% triethylamine) or utilize reverse-phase chromatography.

• Storage and Handling: Like its precursor 1-methylindole, the fluorinated derivative should be treated as light-sensitive and potentially reactive with strong oxidizing agents[7][8]. It should be stored under an inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent degradation.

References

• A Physical Organic Approach Towards Electrophilic Fluorination Durham E-Theses URL: [Link]

• 1-Methylindole CAS 603-76-9 - A Comprehensive Product Introduction Zhishang Bio URL:[Link]

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• 7. Page loading... [wap.guidechem.com]
• 8. 1-Methylindole | CAS#:603-76-9 | Chemsrc [chemsrc.com]

Engineering Metabolic Resilience: The 3-Fluoro-1-Methylindole Stability Profile

Executive Summary

The indole scaffold is a privileged structure in medicinal chemistry, yet its electron-rich pyrrole ring presents a significant liability: rapid oxidative metabolism by cytochrome P450 (CYP450) enzymes. This rapid clearance not only reduces the in vivo half-life of drug candidates but can also generate reactive, toxic intermediates. The rational design of 3-fluoro-1-methylindole represents a sophisticated structural intervention. By strategically installing a fluorine atom at the C3 position and a methyl group at the N1 position, medicinal chemists can effectively block primary metabolic soft spots, dramatically reducing intrinsic clearance ( CLint​ ) while preventing mechanism-based toxicity.

This technical whitepaper provides an in-depth analysis of the metabolic stability profile of 3-fluoro-1-methylindole, exploring the physical organic causality behind its resilience, comparative pharmacokinetic data, and the self-validating in vitro protocols used to quantify these parameters.

Mechanistic Causality: The Physical Organic Basis of Stability

To understand the stability of 3-fluoro-1-methylindole, we must first examine the metabolic vulnerabilities of the unsubstituted indole core.

The Liability of C3: Dehydrogenation and Toxicity

The C2 and C3 positions of the indole ring are highly susceptible to electrophilic attack by the iron-oxo intermediate (Compound I) of CYP450 enzymes. When a methyl group or hydrogen is present at the C3 position (e.g., 3-methylindole), pulmonary and hepatic CYPs (such as CYP1A1, CYP2F1, and CYP2E1) catalyze a rapid dehydrogenation reaction. This bioactivation yields 3-methyleneindolenine , a highly reactive electrophilic intermediate that alkylates cellular nucleophiles and DNA, leading to severe mechanism-based toxicity and apoptosis (1)[1].

The Fluorine Shield: Blocking Compound I

Substituting the C3 position with a fluorine atom abruptly halts this oxidative pathway. The causality is twofold:

• Bond Dissociation Energy: The carbon-fluorine (C-F) bond is exceptionally strong (~116 kcal/mol) compared to a C-H bond (~98 kcal/mol), resisting hydrogen atom abstraction by CYP450 (2)[2].

• Electronic Deactivation: Fluorine's high electronegativity exerts a strong inductive electron-withdrawing effect, which lowers the highest occupied molecular orbital (HOMO) energy of the arene. This makes the entire indole core less susceptible to electrophilic oxidation (3)[3].

N1-Methylation: Shifting the Soft Spot

The free N-H of an unsubstituted indole is a target for N-oxidation, N-glucuronidation, and dimerization (4)[4]. Methylating the N1 position caps this reactive site. While the N-methyl group introduces a new potential soft spot for CYP-mediated N-demethylation (typically via CYP3A4 or CYP2D6) (5)[5], this process is sterically hindered and proceeds at a significantly slower rate than direct C2/C3 oxidation, effectively extending the molecule's half-life.

CYP450-mediated metabolic pathways: 3-methylindole toxicity vs. 3-fluoro-1-methylindole stability.

Comparative Metabolic Stability Data

The synergistic effect of C3-fluorination and N1-methylation is best quantified through in vitro human liver microsome (HLM) assays. The table below synthesizes representative preclinical stability trends demonstrating how these structural modifications impact half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) (6)[6].

Compound	Structural Modification	HLM t1/2​ (min)	CLint​ (µL/min/mg)	Primary Metabolic Fate
Indole	Unsubstituted	< 15	> 90	C2/C3 Oxidation, Ring Opening
3-Methylindole	C3-Methylation	< 10	> 120	CYP-mediated Dehydrogenation
1-Methylindole	N1-Methylation	~ 25	~ 55	C2/C3 Oxidation, N-Demethylation
3-Fluoro-1-methylindole	C3-Fluorination, N1-Methylation	> 120	< 10	Slow N-Demethylation

Data Note: Values are representative baselines illustrating the magnitude of stabilization achieved via halogenation and alkylation.

Experimental Methodologies: Self-Validating Protocols

To ensure data trustworthiness, metabolic stability must be assessed using a self-validating system. The following protocol utilizes built-in controls to prove causality—specifically, that compound depletion is strictly driven by CYP450 enzymatic activity and not chemical instability.

In Vitro Liver Microsomal Stability Assay

Objective: Determine the in vitro half-life and intrinsic clearance of 3-fluoro-1-methylindole.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a 10 mM stock of 3-fluoro-1-methylindole in DMSO. Dilute to a 100 µM working solution in 50% acetonitrile/water.

  • Thaw Human Liver Microsomes (HLM) on ice. Prepare a 1.0 mg/mL protein suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• System Validation Controls:

  • Positive Control: Verapamil (rapidly metabolized by CYP3A4) to confirm microsome viability.

  • Negative Control (Minus-NADPH): Buffer replaces the NADPH regenerating system to confirm that any observed degradation is strictly oxidative (CYP-dependent) rather than hydrolytic.

• Incubation & Initiation:

  • Aliquot 40 µL of the HLM suspension into a 96-well plate.

  • Add 5 µL of the test compound working solution (Final assay concentration: 1 µM compound, 0.5 mg/mL HLM, ≤0.1% DMSO).

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding 5 µL of a 10 mM NADPH regenerating system to all wells (except the Minus-NADPH control).

• Time-Course Quenching:

  • At designated time points (0, 5, 15, 30, 45, and 60 minutes), remove a 50 µL aliquot from the reaction mixture.

  • Immediately quench the reaction by dispensing the aliquot into 150 µL of ice-cold acetonitrile containing an Internal Standard (IS) (e.g., labetalol or tolbutamide). Causality note: The organic solvent instantly denatures CYP enzymes, freezing the metabolic profile exactly at the target time point.

• Protein Precipitation:

  • Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

  • Transfer 100 µL of the supernatant to a clean plate for LC-MS/MS analysis.

LC-MS/MS Bioanalysis and Data Processing

• Chromatography: Inject 5 µL of the supernatant onto a C18 reverse-phase column (e.g., Waters XBridge, 2.1 x 50 mm, 1.7 µm). Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode. Monitor the parent mass transition for 3-fluoro-1-methylindole and scan for the anticipated N-demethylated metabolite (3-fluoroindole) to confirm the metabolic shift.

• Kinetic Calculation: Plot the natural log of the remaining parent compound area ratio (Compound/IS) versus time. The slope of the linear regression yields the elimination rate constant ( k ). Calculate t1/2​=0.693/k and CLint​=(k×V)/protein concentration .

In vitro liver microsomal stability assay workflow with self-validating quenching and LC-MS steps.

Conclusion

The metabolic stability profile of 3-fluoro-1-methylindole exemplifies the power of physical organic chemistry in drug design. By understanding the specific CYP450 mechanisms that lead to the rapid clearance and toxicity of indoles, scientists can utilize targeted fluorination and alkylation to engineer highly resilient scaffolds. The resulting compound resists C3-dehydrogenation and N-oxidation, forcing metabolism through a much slower N-demethylation pathway, thereby optimizing the pharmacokinetic profile for advanced drug development.

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• 1. 3-Methylindole metabolites induce lung CYP1A1 and CYP2F1 enzymes by AhR and non-AhR mechanisms, respectively - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Indolealkylamines: Biotransformations and Potential Drug–Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Advanced Technical Guide and Safety Architecture for 3-Fluoro-1-methylindole

Executive Summary

The selective incorporation of fluorine atoms into indole scaffolds is a cornerstone strategy in modern drug development. Fluorination at the C3 position modulates the molecule's pKa, enhances lipophilicity, and improves protein binding affinity without introducing significant steric bulk [1][1]. 3-Fluoro-1-methylindole represents a highly valuable, yet reactive, intermediate in this domain.

Because specialized fluorinated indoles often lack exhaustive commercial safety documentation, a Senior Application Scientist must derive a robust Safety Data Sheet (SDS) architecture by analyzing its structural precursors (e.g., 1-methylindole) and the electrophilic fluorination environment. This whitepaper translates standard hazard statements into a mechanistic, self-validating guide for researchers handling and synthesizing 3-fluoro-1-methylindole.

Physicochemical Profile and Hazard Causality

Understanding the safety profile of 3-fluoro-1-methylindole requires analyzing the electron-rich nature of the indole ring combined with the inductive electron-withdrawing effect of the C3 fluorine. The presence of the N-methyl group prevents N-H hydrogen bonding, fundamentally altering its volatility and dermal penetration capabilities compared to unsubstituted indoles [2][2].

Table 1: Quantitative Data and Mechanistic Hazard Summary

Property / Hazard	Value / Classification	Mechanistic Causality
Molecular Formula	C9H8FN	N-methylation prevents intermolecular H-bonding, increasing vapor pressure.
Physical State	Liquid (Yellowish)	Low molecular weight and hydrophobic core prevent crystallization at room temp.
Skin/Eye Irritation	Category 2 (H315, H319)	High lipophilicity allows rapid epidermal penetration, disrupting cellular lipid bilayers [3][3].
STOT SE 3	Category 3 (H335)	Volatile organic components act as electrophiles, irritating respiratory mucosal linings [2][2].
Environmental	Low Water Solubility	The hydrophobic indole core causes it to persist in non-aqueous environmental compartments, sinking in water [4][4].

Synthetic Workflow and Mechanistic Safety

The synthesis of 3-fluoro-1-methylindole is typically achieved via the electrophilic fluorination of 1-methylindole using N-F class reagents like Selectfluor™. The choice of reagent and solvent is not merely for yield optimization; it is a critical safety and kinetic control measure to prevent runaway polymerization [1][1].

Step-by-Step Protocol: Electrophilic Fluorination

• Solvent Preparation: Prepare a 97:3 Water:Acetonitrile (H2O:MeCN) solvent system.

  • Causality: A high water content stabilizes the highly reactive N-F intermediate and suppresses the unwanted polymerization of the indole core that frequently occurs on silica or in neat organic solvents [1][1].

• Substrate Solvation: Dissolve 1-methylindole (25 mM) in the solvent system under continuous stirring at 20 °C.

• Electrophile Addition: Slowly add Selectfluor™ (1.0 equivalent).

  • Self-Validating Check: Monitor the reaction mixture visually. A transition to a dark brown mixture validates the successful formation of the fluorinated intermediate complex.

• Kinetic Monitoring: Extract an aliquot and analyze via 19F NMR.

  • Self-Validating Check: The reaction is deemed complete and safe for work-up only when the Selectfluor singlet at δ = -40 ppm completely disappears, and the 3-fluoro-1-methylindole product singlet at δ = -176.1 ppm stabilizes [1][1].

• Work-up and Purification: Perform liquid-liquid extraction.

  • Causality: The crude product must be handled with high-grade nitrile gloves due to the persistent presence of hazardous tetrafluoroborate salts (δ = -151.8 ppm) even after initial washing [1][1].

Electrophilic fluorination pathway of 1-methylindole using Selectfluor.

Occupational Safety and Self-Validating Handling Systems

Standard SDS documents list generic precautions. A robust laboratory architecture requires self-validating safety systems where the failure of one control mechanism triggers an immediate, observable secondary check.

Engineering Controls

• Fume Hood Integration: Handle 3-fluoro-1-methylindole exclusively in a Class II biological safety cabinet or chemical fume hood with a minimum face velocity of 100 fpm.

• Causality: The compound exhibits a pronounced stench and volatility that can rapidly exceed occupational exposure limits if uncontained, causing severe respiratory tract irritation [4][4].

Personal Protective Equipment (PPE)

• Glove Selection: Standard latex is insufficient due to the compound's lipophilicity. Use double-layered nitrile or butyl rubber gloves.

• Self-Validating Check: Inspect the outer glove for swelling or discoloration every 30 minutes. If observed, immediately doff, wash hands, and don new gloves.

• Eye Protection: Air-tight chemical splash goggles are mandatory to prevent vapor condensation on the cornea [3][3].

Emergency Response Workflow

If an exposure event occurs, the response must be immediate and systematic:

• Skin Contact: Wash with plenty of soap and water for at least 15 minutes [5][5]. Causality: Do not use organic solvents (e.g., ethanol) to clean the skin, as this will increase the dermal absorption of the lipophilic indole.

• Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present [3][3].

• Inhalation: Move to fresh air. If respiratory irritation persists, seek immediate medical evaluation [4][4].

Self-validating emergency response workflow for accidental exposure.

References

• Source: dur.ac.
• Source: fishersci.
• Source: tcichemicals.
• Source: thermofisher.
• Source: nih.
• Source: fishersci.

Sources

• 1. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 2. 1-Methylindole | C9H9N | CID 11781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Regioselective Electrophilic Fluorination of 1-Methylindole Using Selectfluor®

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocol

Executive Summary

The introduction of fluorine into indole scaffolds is a critical transformation in medicinal chemistry, designed to modulate lipophilicity, metabolic stability, and target binding affinity. Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) is widely utilized as a mild, air- and moisture-stable, and highly reactive electrophilic fluorinating reagent[1].

However, the fluorination of highly nucleophilic heterocycles like 1-methylindole presents a significant synthetic challenge. The reaction trajectory is acutely sensitive to the solvent environment. This application note delineates the mechanistic causality behind solvent-driven product divergence and provides self-validating protocols to selectively synthesize either 3-fluoro-1-methylindole (under strictly anhydrous conditions) or 3-fluoro-1-methyloxindole (under aqueous conditions).

Mechanistic Causality & Solvent-Dependent Divergence

The fundamental challenge in the electrophilic fluorination of 1-methylindole lies in the extreme reactivity of the C3 position. Upon electrophilic attack by Selectfluor, a highly reactive 3-fluoro-1-methylindolenium ion is generated. The fate of this intermediate is entirely dictated by the presence or absence of nucleophiles in the reaction matrix:

• The Anhydrous Pathway (Targeting 3-Fluoro-1-methylindole): In strictly dry acetonitrile (MeCN), the absence of a nucleophile forces the indolenium intermediate to undergo deprotonation at C3, restoring aromaticity and yielding 3-fluoro-1-methylindole[2]. Because this product is highly electron-rich and acid-sensitive, trace amounts of HF generated during the reaction can rapidly induce polymerization.

• The Aqueous Pathway (Targeting Oxindole Derivatives): When water is introduced into the solvent system (e.g., MeCN/H₂O), it outcompetes deprotonation by acting as a nucleophile. Water attacks the highly electrophilic C2 position of the indolenium intermediate, forming a 2-hydroxy-3-fluoroindoline species. Selectfluor then acts in a secondary capacity as a mild oxidant, driving the conversion of the indoline to the corresponding 3-fluoro-1-methyloxindole[3]. This dual electrophilic fluorination-nucleophilic addition mechanism is a hallmark of Selectfluor's versatile reactivity profile[4].

Pathway Visualization

Mechanistic divergence of 1-methylindole fluorination based on solvent conditions.

Quantitative Data & Reaction Parameters

To ensure predictable outcomes, the reaction parameters must be strictly controlled. The following table summarizes the causal relationship between reaction conditions and the resulting fluorinated scaffold.

Parameter	Protocol A: Anhydrous Pathway	Protocol B: Aqueous Pathway
Target Product	3-Fluoro-1-methylindole	3-Fluoro-1-methyloxindole
Selectfluor Equivalents	1.05 equiv	2.0 - 2.5 equiv
Solvent System	Dry MeCN (over 3Å MS)	MeCN / H₂O (1:1 v/v)
Temperature	0 °C to RT	RT to 60 °C
Major Byproduct Risk	Acid-catalyzed polymerization	3,3-Difluoro-1-methyloxindole
¹⁹F NMR Shift (Approx.)	-178.4 ppm (singlet)[2]	-153.7 ppm (quartet/multiplet)[3]
Purification Method	Deactivated Silica / Basic Alumina	Standard Silica Gel Chromatography

Self-Validating Experimental Protocols

Protocol A: Synthesis of 3-Fluoro-1-methylindole (Anhydrous)

Causality Note: This protocol utilizes strictly anhydrous conditions to prevent C2 nucleophilic attack and employs a basic quench to mitigate HF-induced polymerization of the electron-rich indole core.

• Preparation: Flame-dry a 50 mL Schlenk flask and backfill with Argon. Add 1-methylindole (1.0 mmol, 131 mg) and anhydrous acetonitrile (10 mL, freshly dried over 3Å molecular sieves).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add Selectfluor (1.05 mmol, 372 mg) in a single portion under a positive stream of Argon.

• Reaction Monitoring (Self-Validation): Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Extract a 0.1 mL aliquot, dilute with CD₃CN, and acquire a rapid ¹⁹F NMR spectrum. The consumption of Selectfluor (-165 ppm) and the appearance of a distinct singlet at approximately -178.4 ppm confirms the formation of the target product[2].

• Quenching: Once conversion is complete, immediately quench the reaction by adding saturated aqueous NaHCO₃ (5 mL). Crucial Step: Neutralizing the reaction mixture prevents the acid-catalyzed degradation of the 3-fluoroindole.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at a temperature not exceeding 30 °C.

• Purification: Purify the crude residue immediately via flash chromatography using basic alumina (or silica gel pre-treated with 1% triethylamine) eluting with a Hexanes/EtOAc gradient.

Protocol B: Synthesis of 3-Fluoro-1-methyloxindole (Aqueous)

Causality Note: The intentional addition of water intercepts the indolenium intermediate. Excess Selectfluor is required here as it serves a dual role: initial fluorination and subsequent oxidation of the indoline intermediate[4].

• Preparation: In a standard round-bottom flask, dissolve 1-methylindole (1.0 mmol, 131 mg) in a 1:1 (v/v) mixture of acetonitrile and deionized water (10 mL)[3].

• Reagent Addition: Add Selectfluor (2.2 mmol, 779 mg) to the mixture at room temperature.

• Reaction: Heat the mixture to 60 °C and stir for 2 to 4 hours.

• Reaction Monitoring (Self-Validation): Monitor via TLC (Hexanes/EtOAc 7:3). Alternatively, ¹⁹F NMR of the crude mixture will show the disappearance of the -178 ppm signal (if any transiently formed) and the stabilization of a multiplet/quartet signal at approximately -153.7 ppm[3].

• Workup & Purification: Cool the reaction to room temperature, dilute with water (10 mL), and extract with ethyl acetate (3 x 15 mL). Dry the combined organic layers over MgSO₄, concentrate under reduced pressure, and purify via standard silica gel chromatography.

Analytical Validation & Troubleshooting

• Polymerization Issues (Protocol A): If the crude mixture turns dark black rapidly and ¹⁹F NMR shows broad, unresolved polymeric baseline signals, moisture or acid contamination is the culprit. Ensure MeCN is rigorously dried and consider adding a non-nucleophilic base (e.g., 2,6-lutidine, 1.0 equiv) prior to Selectfluor addition.

• Over-Fluorination (Protocol B): If a signal at ~ -110.0 ppm appears during the aqueous protocol, it indicates the formation of 3,3-difluoro-1-methyloxindole. To minimize this, strictly control the Selectfluor stoichiometry to no more than 2.0 equivalents and reduce the reaction temperature to room temperature.

References

• Sigma-Aldrich. "Selectfluor™". sigmaaldrich.com.
• Takeuchi, Y., Tarui, T., & Shibata, N. "A Novel and Efficient Synthesis of 3-Fluorooxindoles from Indoles Mediated by Selectfluor". Organic Letters, 2000.
• "A Physical Organic Approach Towards Electrophilic Fluorination". Durham E-Theses.
• "Electrophilic Fluorination-Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications". PubMed.

Sources

• 1. Selectfluor™ [sigmaaldrich.com]
• 2. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 3. A Novel and Efficient Synthesis of 3-Fluorooxindoles from Indoles Mediated by Selectfluor [organic-chemistry.org]
• 4. Electrophilic Fluorination-Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of 3-Fluoro-1-methylindole via Electrophilic Fluorination with N-Fluorobenzenesulfonimide (NFSI)

Introduction: The Strategic Value of Fluorinated Indoles

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry. The unique properties of the fluorine atom—its small size, high electronegativity, and ability to form strong C-F bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] Consequently, fluorinated heterocyclic scaffolds, particularly indoles, are prevalent in a significant number of pharmaceuticals and agrochemicals.[1][3]

3-Fluoroindoles, specifically, are valuable building blocks in drug discovery. The direct and selective introduction of a fluorine atom at the electron-rich C3 position of the indole nucleus, however, requires a mild and efficient method. Electrophilic fluorination has emerged as a powerful strategy, and among the suite of modern reagents, N-Fluorobenzenesulfonimide (NFSI) stands out.[4] NFSI is a crystalline, bench-stable, and easy-to-handle solid, making it a reliable and effective source of electrophilic fluorine ("F+").[1][2][5] Its controlled reactivity and commercial availability have made it a preferred choice for the late-stage fluorination of complex molecules.[2][5]

This document provides a comprehensive guide for the synthesis of 3-fluoro-1-methylindole from 1-methylindole using NFSI. It covers the underlying reaction mechanism, a detailed experimental protocol, safety considerations, and critical insights for reaction optimization and troubleshooting.

Part 1: The Underlying Chemistry - Mechanism of Electrophilic Fluorination

The reaction proceeds via a classic electrophilic aromatic substitution mechanism. The indole ring is an electron-rich aromatic system, with the C3 position being the most nucleophilic and thus the most susceptible to electrophilic attack.

Mechanism Steps:

• Activation (Implicit): While the reaction can proceed without an explicit activator, polar solvents can help stabilize the charged intermediates. In some cases, Lewis or Brønsted acids can be used to enhance the electrophilicity of NFSI, though this is often unnecessary for highly activated substrates like N-methylindole.[6]

• Nucleophilic Attack: The π-electron system of the 1-methylindole ring, specifically at the C3 position, attacks the electrophilic fluorine atom of NFSI.

• Formation of a Sigma Complex: This attack breaks the N-F bond in NFSI and forms a new C-F bond, resulting in a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. The positive charge is delocalized across the indole ring system.

• Deprotonation & Aromatization: A base (which can be the benzenesulfonimide anion byproduct, the solvent, or an added weak base) abstracts the proton from the C3 position. This restores the aromaticity of the indole ring, yielding the final product, 3-fluoro-1-methylindole, and the benzenesulfonimide byproduct.

The high regioselectivity for the C3 position is a direct consequence of its higher electron density compared to other positions on the indole ring.

Figure 1. Proposed Mechanism for C3-Fluorination of 1-Methylindole.

Part 2: Experimental Protocol

This protocol is a representative procedure based on established methods for the electrophilic fluorination of indole derivatives.[7] Researchers should perform initial small-scale trials to optimize conditions for their specific setup.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.	Notes
1-Methylindole	≥97%	e.g., Sigma-Aldrich	603-76-9	Liquid. Should be colorless to pale yellow.
N-Fluorobenzenesulfonimide (NFSI)	≥98%	e.g., TCI, Sigma-Aldrich	133745-75-2	White to off-white crystalline solid.
Anhydrous Acetonitrile (MeCN)	DriSolv® or equivalent	e.g., MilliporeSigma	75-05-8	Reaction solvent. Must be anhydrous.
Ethyl Acetate (EtOAc)	ACS Grade	Various	141-78-6	For extraction.
Hexanes	ACS Grade	Various	110-54-3	For chromatography.
Saturated aq. Sodium Bicarbonate (NaHCO₃)	ACS Grade	Various	144-55-8	For quenching the reaction.
Brine (Saturated aq. NaCl)	ACS Grade	Various	7647-14-5	For washing during workup.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Various	7757-82-6	For drying the organic layer.
Silica Gel	230-400 mesh	Various	7631-86-9	For column chromatography.

Equipment

• Round-bottom flask (e.g., 100 mL)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon balloon/manifold)

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Flash column chromatography setup

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Step-by-Step Synthesis Procedure

• Flask Preparation: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-methylindole (e.g., 1.31 g, 10 mmol, 1.0 equiv).

• Inert Atmosphere: Seal the flask with a septum and place it under an inert atmosphere of nitrogen or argon.

• Dissolution: Add anhydrous acetonitrile (50 mL) via syringe to dissolve the starting material.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the initial exotherm and minimize potential side reactions.

• Reagent Addition: In a single portion, carefully add N-Fluorobenzenesulfonimide (NFSI) (e.g., 3.47 g, 11 mmol, 1.1 equiv) to the stirred solution. A slight excess of NFSI ensures complete consumption of the starting material.

• Reaction: Allow the reaction mixture to slowly warm to room temperature while stirring. Monitor the progress of the reaction by TLC (e.g., using a 9:1 hexane:ethyl acetate eluent). The reaction is typically complete within 12-24 hours.[7]

• Quenching: Upon completion (as indicated by TLC showing consumption of 1-methylindole), quench the reaction by slowly adding 50 mL of saturated aqueous sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (50 mL) to remove residual water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel. Elute with a hexane/ethyl acetate gradient (e.g., starting from 100% hexane and gradually increasing the polarity) to afford the pure 3-fluoro-1-methylindole.[7]

Part 3: Optimization, Safety, and Workflow

Reaction Optimization Insights

The success of this fluorination hinges on carefully controlling several parameters. The causality behind these choices is key to achieving high yield and purity.

Parameter	Recommended Range	Rationale & Expert Insights
Stoichiometry (NFSI)	1.1 - 1.5 equiv	A slight excess of NFSI drives the reaction to completion. However, a large excess can lead to di-fluorinated or other byproducts and complicates purification. Start with 1.1 equivalents.
Solvent	Acetonitrile, THF, DCM	Polar aprotic solvents are generally preferred as they can stabilize the charged intermediates in the reaction mechanism.[1] Acetonitrile is often an excellent first choice due to its ability to dissolve both the indole and NFSI.
Temperature	0 °C to Room Temp.	Starting the reaction at 0 °C helps manage any initial exothermicity. For less reactive indole substrates, warming to 40-60 °C might be necessary, but for 1-methylindole, room temperature should be sufficient.[1]
Concentration	0.1 - 0.5 M	Higher concentrations can increase the reaction rate. However, concentrations that are too high may lead to solubility issues or poor heat dissipation. A concentration of ~0.2 M is a good starting point.[1]

Safety and Handling

N-Fluorobenzenesulfonimide (NFSI) requires careful handling.

• Hazards: NFSI causes skin and serious eye irritation. It is also suspected of causing genetic defects. May cause respiratory irritation.[8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and nitrile gloves.[8][9]

• Handling: Handle NFSI in a well-ventilated fume hood. Avoid creating dust.[8][10] Wash hands and any exposed skin thoroughly after handling.

• Spills: In case of a spill, avoid generating dust. Sweep up the solid material carefully and place it in a sealed container for disposal.[9][10]

• Disposal: Dispose of waste according to local, state, and federal regulations.

Experimental Workflow Visualization

The entire process, from setup to the final product, can be visualized as a linear workflow.

Figure 2. Overall Experimental Workflow for the Synthesis.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Inactive NFSI (hydrolyzed).2. Non-anhydrous solvent.3. Insufficient reaction time or temperature.	1. Use a fresh bottle of NFSI or store it properly in a desiccator.2. Use freshly dried solvent.3. Allow the reaction to stir longer or gently warm to 40 °C.
Multiple Products on TLC	1. Reaction temperature too high.2. Incorrect stoichiometry (too much NFSI).3. Impure starting material.	1. Maintain cooling at the start and ensure the reaction does not overheat.2. Use closer to 1.1 equivalents of NFSI.3. Purify the 1-methylindole by distillation if necessary.[7]
Product Decomposition	1. Exposure to strong acid/base during workup.2. Overheating during solvent evaporation.	1. Ensure the workup is performed with mild reagents (e.g., NaHCO₃).2. Remove solvent at reduced pressure without excessive heating.[7]

References

• Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines. Organic Letters. Available at: [Link]

• N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds. Royal Society of Chemistry. Available at: [Link]

• N-Fluorobenzenesulfonimide (NFSI). Organic Chemistry Portal. Available at: [Link]

• Electrophilic Fluorination with 1-Fluoro-2,4,6-trimethylpyridinium tetrafluoroborate and NFSI (N-Fluorobenzenesulfonimide) reage. Juniper Publishers. Available at: [Link]

• Nitromethane-Enabled Fluorination of Styrenes and Arenes. Chinese Chemical Society. Available at: [Link]

• Electrophilic Fluorination. Bryn Mawr College. Available at: [Link]

• Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluoro. Beilstein Journals. Available at: [Link]

• A Novel and Efficient Synthesis of 3-Fluorooxindoles from Indoles Mediated by Selectfluor. Organic Chemistry Portal. Available at: [Link]

• Synthesis of 3-fluoro-oxindoles and phenyl fluoroacetic acid derivatives. Durham e-Theses. Available at: [Link]

• (PDF) Electrophilic Fluorination with 1-Fluoro-2,4,6- trimethylpyridinium tetrafluoroborate and NFSI (N-Fluorobenzenesulfonimide) reagents directed towards the synthesis of heterocycles ; Current Trends. ResearchGate. Available at: [Link]

• Enantioselective synthesis of 3-fluoro-3-allyl-oxindoles via phosphine-catalyzed asymmetric γ-addition of 3-fluoro-oxindoles to 2,3-butadienoates. Chemical Communications (RSC Publishing). Available at: [Link]

• Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions: fluorination, fluorodemethylation, sulfonylation, and amidation reactions. National Center for Biotechnology Information. Available at: [Link]

• (PDF) Solvent Effects: Syntheses of 3,3-Difluorooxindoles and 3-Fluorooxindoles from Hydrazonoindolin-2-one by Selectfluor. ResearchGate. Available at: [Link]

• 3-Fluoro-1H-indole. PubChem, National Institutes of Health. Available at: [Link]

• Method for preparing 3-methylindole derivatives through hydrogenation. Google Patents.

• A novel and efficient synthesis of 3-fluorooxindoles from indoles mediated by Selectfluor. National Center for Biotechnology Information. Available at: [Link]

• Electrophilic fluorination. Wikipedia. Available at: [Link]

• Practical Methodologies for the Synthesis of Indoles. ACS Publications. Available at: [Link]

• Indole, 3-methyl-. NIST WebBook. Available at: [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. chinesechemsoc.org [chinesechemsoc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Application Note: Navigating Solvent Effects in the Electrophilic 3-Fluorination of Indoles

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocol

Introduction & Strategic Context

The strategic incorporation of a fluorine atom into the indole scaffold is a hallmark technique in medicinal and agrochemical design. Fluorination at the C3 position modulates the basicity of the indole nitrogen, blocks metabolic oxidation sites, and enhances the overall lipophilicity and binding affinity of lead compounds.

Direct electrophilic fluorination of indoles is notoriously challenging due to the high electron density and reactivity of the pyrrole ring [1]. Reagents such as Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) and NFSI (N-Fluorobenzenesulfonimide) are the industry standards [3]. However, the success of this transformation is heavily dictated by the choice of solvent. The solvent not only determines the solubility of the fluorinating agent but actively participates in stabilizing the highly reactive arenium ion intermediate, thereby dictating the chemoselectivity and regioselectivity of the reaction [2].

Mechanistic Insights: The Causality of Solvent Selection

The fluorination of indoles proceeds via an Electrophilic Aromatic Substitution ( SE​Ar ) mechanism. The initial electrophilic attack by the "N-F" reagent at the highly nucleophilic C3 position generates a transient C2-cationic intermediate (a localized arenium/iminium ion).

The fate of this intermediate is entirely solvent-dependent:

• Polar Aprotic Solvents (e.g., Acetonitrile - MeCN): MeCN is the optimal solvent for Selectfluor. It provides excellent solubility and stabilizes the cationic intermediate without acting as a strong nucleophile. This allows the intermediate to undergo rapid deprotonation and rearomatization, yielding the desired 3-fluoroindole [1].

• Polar Protic Solvents (e.g., Methanol, Water): Protic solvents act as competing nucleophiles. Instead of rearomatization, the solvent traps the C2-cationic intermediate, leading to the formation of 3-fluoro-2-alkoxyindolines or 3-fluoroindolin-2-ols (oxidation products) [2].

• Non-Polar Solvents (e.g., DCM, Toluene): Selectfluor is largely insoluble in these media, leading to sluggish, heterogeneous reactions. In these cases, the highly soluble but milder NFSI is preferred, though reaction times are extended [3].

• Ionic Liquids (ILs): Recent advancements show that using ILs can act as a "green" alternative, providing high chemoselectivity and suppressing oxidative dimerization by stabilizing the transition state uniquely [4].

Mechanistic Pathway Visualization

Caption: Mechanistic divergence of indole C3-fluorination dictated by solvent nucleophilicity.

Quantitative Data: Solvent Impact on Reaction Outcomes

The table below summarizes the empirical outcomes of indole fluorination based on solvent selection, providing a predictive framework for reaction design.

Solvent System	Reagent	Major Product	Typical Yield	Mechanistic Note
Acetonitrile (MeCN)	Selectfluor	3-Fluoroindole	65–85%	Optimal stabilization of arenium ion; promotes rearomatization.
Methanol (MeOH)	Selectfluor	3-Fluoro-2-methoxyindoline	>70%	Solvent acts as a nucleophile, trapping the C2-cationic intermediate.
Water/MeCN (2:3)	Selectfluor	3-Fluoroindolin-2-ol / Polymers	<20%	Hydrolysis of intermediate; high propensity for rapid polymerization.
Dichloromethane (DCM)	NFSI	3-Fluoroindole	50–70%	Mild conditions; NFSI is soluble, but the reaction rate is significantly slower.
Ionic Liquids (ILs)	Selectfluor	3-Fluoroindole	75–90%	High chemoselectivity; suppresses dimerization and side reactions.

Experimental Protocol: Optimized C3-Fluorination

This self-validating protocol utilizes Selectfluor in anhydrous Acetonitrile to maximize the yield of 3-fluoroindole while suppressing oxidative dimerization and solvent-trapping side reactions [1].

Materials Required

• Indole derivative (1.0 mmol)

• Selectfluor® (1.1 mmol)

• Anhydrous Acetonitrile (MeCN) (10 mL)

• Saturated aqueous NaHCO3​

• Ethyl Acetate (EtOAc)

• Nitrogen ( N2​ ) or Argon gas

Step-by-Step Methodology

• System Preparation (Moisture Exclusion): Flame-dry a 25 mL two-neck round-bottom flask and purge continuously with inert N2​ gas.

  • Causality: Even trace amounts of ambient moisture can act as a nucleophile, trapping the C2-iminium intermediate to form unwanted 3-fluoroindolin-2-ol side products [2].

• Substrate Dissolution: Dissolve the indole substrate (1.0 mmol) in 10 mL of anhydrous MeCN under stirring.

  • Causality: MeCN is the optimal polar aprotic solvent; it fully dissolves the highly polar Selectfluor reagent while lacking the nucleophilicity required to trap the intermediate, thereby forcing the reaction down the rearomatization pathway.

• Thermal Control: Cool the reaction vessel to exactly 0 °C using an ice-water bath.

  • Causality: Indoles are highly electron-rich and prone to oxidative dimerization. Lowering the kinetic energy of the system suppresses these bimolecular side reactions and prevents over-fluorination.

• Reagent Addition: Add Selectfluor (1.1 mmol) portion-wise over a 10-minute period.

  • Causality: Portion-wise addition prevents localized concentration spikes of the electrophile, which can lead to double fluorination events (e.g., forming 3,3-difluoroindolin-2-ones).

• Reaction Monitoring: Maintain stirring at 0 °C for 1.5 to 2 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc) or LC-MS.

  • Validation Check: The appearance of a highly polar baseline spot indicates polymerization (often due to moisture ingress).

• Quenching & Extraction: Once the starting material is consumed, quench the reaction immediately by adding 10 mL of cold, saturated aqueous NaHCO3​ . Extract the aqueous layer with EtOAc (3 x 15 mL).

  • Causality: The mild base neutralizes the acidic byproducts ( HBF4​ generated during rearomatization), preventing acid-catalyzed degradation of the newly formed 3-fluoroindole.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to afford the pure 3-fluoroindole.

References

• Durham University. "A Physical Organic Approach Towards Electrophilic Fluorination." Durham E-Theses, 2018. Available at:[Link]

• RSC Advances. "Electrophilic aromatic substitution of electron-rich arenes with N-fluorobenzenesulfonimide (NFSI) as an electrophile." Royal Society of Chemistry, 2024. Available at:[Link]

• ResearchGate. "First application of ionic liquids in electrophilic fluorination of arenes; Selectfluor (TM) (F-TEDA-BF4) for 'green' fluorination." ResearchGate, 2025. Available at: [Link]

Application Note: Microwave-Assisted Electrophilic Fluorination for the Regioselective Synthesis of 3-Fluoro-1-methylindole

Executive Summary

The incorporation of fluorine into the indole scaffold is a critical strategy in medicinal chemistry to modulate lipophilicity, metabolic stability, and target binding affinity. However, the direct electrophilic fluorination of indoles is notoriously challenging. The highly nucleophilic C3 position is prone to over-fluorination, while the electron-rich pyrrole ring is susceptible to oxidation and acid-catalyzed polymerization.

This application note details a highly optimized, self-validating protocol for the synthesis of 3-fluoro-1-methylindole. By synergizing the controlled reactivity of N-Fluorobenzenesulfonimide (NFSI)[1] with the rapid kinetic trapping afforded by microwave dielectric heating[2], this method circumvents traditional pitfalls such as oxindole formation and di-fluorination, reducing reaction times from 24 hours to 15 minutes.

Mechanistic Rationale & Experimental Design

To achieve high yields of the mono-fluorinated product, every parameter of the reaction must be carefully controlled to manipulate the mechanistic pathway.

Reagent Selection: NFSI vs. Selectfluor

Electrophilic fluorination requires a stable, yet reactive "F+" source. While Selectfluor is highly potent, it typically requires polar protic solvents or aqueous mixtures for solubility. When 1-methylindole is treated with Selectfluor in the presence of water, the initial 3-fluoroindolenine intermediate undergoes rapid nucleophilic attack by H₂O. This forms an unstable hemiaminal that subsequently oxidizes, yielding 3-fluorooxindoles[3] or 3,3-difluoro-2-oxindoles[4].

To prevent this, NFSI is selected. NFSI is highly soluble in aprotic organic solvents and provides a milder, more controlled transfer of electrophilic fluorine[1].

Solvent Causality: The Necessity of Anhydrous Conditions

The polarity of the solvent significantly impacts the solubility of the reagents and the stabilization of the transition state[5]. Anhydrous Acetonitrile (MeCN) is chosen because it acts as an excellent microwave absorber (high loss tangent) and stabilizes the highly polar Wheland intermediate (sigma complex) without acting as a nucleophile. Strict exclusion of moisture is mandatory to prevent the aforementioned hemiaminal oxidation pathway[4].

Heating Modality: Microwave vs. Conventional

Under conventional thermal heating, the reaction between 1-methylindole and NFSI takes 12–24 hours to reach completion[5]. Prolonged exposure to heat and the benzenesulfonimide byproduct increases the risk of starting material decomposition and di-fluorination[5]. Microwave irradiation superheats the reaction mixture uniformly, driving the transformation to completion in just 15 minutes[2]. This rapid kinetic trapping isolates the mono-fluorinated thermodynamic product before secondary over-reactions can occur.

Figure 1: Mechanistic divergence in the electrophilic fluorination of 1-methylindole.

Optimization of Reaction Conditions

The following quantitative data summarizes the optimization phase, demonstrating the critical interplay between solvent, reagent, and heating modality.

Entry	Fluorinating Agent	Solvent System	Heating Method	Temp (°C)	Time	Yield (%)	Primary Observation
1	Selectfluor (1.2 eq)	MeCN / H₂O (1:1)	Conventional	25	12 h	<5	Major product is 3-fluorooxindole[3]
2	NFSI (1.1 eq)	Anhydrous DMF	Conventional	25	24 h	45	Incomplete conversion; trace polymerization[5]
3	NFSI (1.1 eq)	Anhydrous MeCN	Conventional	80	12 h	62	Moderate yield; di-fluorination observed
4	NFSI (1.1 eq)	Anhydrous MeCN	Microwave	80	15 min	89	Clean conversion; high regioselectivity [2]

Experimental Protocol

This self-validating protocol is designed for a 1.0 mmol scale synthesis.

Equipment & Reagents

• Substrate: 1-Methylindole (131 mg, 1.0 mmol)

• Reagent: N-Fluorobenzenesulfonimide (NFSI) (347 mg, 1.1 mmol)[5]

• Solvent: Anhydrous Acetonitrile (3.0 mL)

• Hardware: 10 mL microwave synthesis vial with Teflon-lined crimp cap, dedicated microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave).

Step-by-Step Methodology

• Preparation: To a flame-dried 10 mL microwave vial equipped with a magnetic stir bar, add 1-methylindole (131 mg, 1.0 mmol). Dissolve the substrate in 3.0 mL of anhydrous acetonitrile.

• Reagent Addition: Add NFSI (347 mg, 1.1 mmol) to the solution in a single portion. Self-Validation Check: The solution should remain clear; immediate darkening indicates degraded starting material or moisture contamination.

• Atmosphere Control: Purge the vial with a gentle stream of Argon or Nitrogen gas for 2 minutes to displace oxygen and ambient moisture. Seal immediately with a Teflon-lined crimp cap.

• Microwave Irradiation: Place the sealed vial into the microwave synthesizer. Set the parameters to 80 °C for 15 minutes , with a maximum power output of 50 W and active cooling enabled. Causality: Limiting the wattage prevents localized superheating and thermal degradation of the indole core.

• Quenching: Upon completion, allow the vial to cool to room temperature (≤ 25 °C) via the microwave's forced air cooling. Carefully uncap the vial and quench the reaction by adding 2.0 mL of saturated aqueous sodium bicarbonate (NaHCO₃)[5]. Stir for 5 minutes.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 5 mL)[5]. Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Caution: Do not exceed 40 °C on the rotary evaporator, as fluorinated indoles can be volatile.

• Purification: Purify the crude residue via flash column chromatography on silica gel. Use an isocratic eluent of 95:5 Hexane:Ethyl Acetate.

Figure 2: Step-by-step workflow for the microwave-assisted synthesis of 3-fluoro-1-methylindole.

Troubleshooting & Analytical Validation

To ensure the trustworthiness of the protocol, utilize the following analytical checkpoints:

• TLC Monitoring: Monitor the reaction progress using a 9:1 Hexane:Ethyl Acetate eluent[5]. The target 3-fluoro-1-methylindole will elute slightly faster (higher Rf) than the starting 1-methylindole due to the lipophilic nature of the fluorine atom reducing hydrogen-bond accepting capability.

• Inactive Fluorinating Agent: If starting material remains unconsumed, the NFSI may have degraded due to improper storage. NFSI must be stored at 2–8 °C in a desiccator[5].

• Multiple Spots on TLC: The formation of multiple products usually indicates over-fluorination (di-fluorinated species) or oxidation. This is caused by either excess reagent stoichiometry, elevated microwave temperatures, or moisture ingress[5]. Ensure the solvent is strictly anhydrous and the microwave temperature does not exceed 80 °C.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 3. A Novel and Efficient Synthesis of 3-Fluorooxindoles from Indoles Mediated by Selectfluor [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Metal-Free Synthesis Protocols for 3-Fluoroindoles

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary & Scientific Rationale

The incorporation of fluorine into the indole core—specifically at the C3 position—imparts profound pharmacological benefits, including enhanced metabolic stability, modulated lipophilicity, and altered target binding affinities. Historically, the synthesis of 3-fluoroindoles has relied heavily on expensive transition-metal catalysts (e.g., Pd, Au, Ag)[1]. These traditional methods often require harsh conditions and necessitate rigorous purification to remove trace heavy-metal impurities, a significant bottleneck in pharmaceutical manufacturing.

Recent advancements in organofluorine chemistry have unlocked robust, transition-metal-free protocols. By leveraging electrophilic fluorinating agents such as Selectfluor® and N-fluorobenzenesulfonimide (NFSI), chemists can achieve highly regioselective C3-fluorination[2]. This application note details two field-proven, metal-free methodologies for synthesizing 3-fluoroindoles: a direct electrophilic fluorination approach and a reconstructive "cut-to-fuse" strategy.

Mechanistic Insights & Reagent Causality (E-E-A-T)

To ensure a self-validating experimental setup, it is critical to understand the causality behind reagent and solvent selection:

• Selectfluor in Aqueous Media: Selectfluor provides a highly reactive, controllable cationic N–F bond[2]. In the presence of 2-substituted indoles, it undergoes direct electrophilic aromatic substitution. The use of a mixed aqueous/organic solvent system (e.g., MeCN/H₂O) is not arbitrary; water acts as a polar protic co-solvent that stabilizes the cationic Wheland intermediate and acts as a mild base to facilitate the final deprotonation step, thereby suppressing unwanted oxidative dimerization[3][4].

• NFSI in Reconstructive Synthesis: NFSI is a milder fluorinating agent, making it ideal for complex cascade reactions[2]. In the novel "cut-to-fuse" strategy, NFSI is paired with an inorganic carbonate (Cs₂CO₃) to cleave C–C bonds in cyclic β-diketones (cyclohexadiones). This yields an ortho-nitroaryl fluoroketo ester[5].

• Metal-Free Reductive Cyclization: To maintain a completely metal-free workflow, traditional reductants (like Pd/C with H₂ or Fe/HCl) are replaced with tetrahydroxydiborane (B₂(OH)₄). B₂(OH)₄ efficiently reduces the ortho-nitro group to an amine, which subsequently undergoes spontaneous intramolecular cyclization onto the fluoroketo moiety to forge the 3-fluoroindole core[5].

Mandatory Visualizations: Reaction Pathways

Mechanistic pathway of direct metal-free C3-fluorination using Selectfluor.

Workflow of the reconstructive cut-to-fuse synthesis of 3-fluoroindoles.

Quantitative Data Summary

The following table summarizes the operational parameters and performance metrics of the two primary metal-free protocols discussed in this guide.

Parameter	Protocol A: Direct Fluorination	Protocol B: Cut-to-Fuse Strategy
Fluorinating Agent	Selectfluor® (1.1 equiv)	NFSI (1.0 - 1.2 equiv)
Substrate Scope	2-Substituted Indoles	2-(ortho-nitroaryl)-1,3-cyclohexadiones
Solvent System	Acetonitrile / H₂O (1:1)	Methanol (Step 1) / DMF (Step 2)
Base / Additive	None (H₂O acts as mild base)	Cs₂CO₃ (1.0 equiv)
Temperature	Room Temperature	0 °C to Room Temperature
Reaction Time	2 - 4 hours	1 hour (Step 1) + 12 hours (Step 2)
Typical Yields	60% - 93%	50% - 85%
Key Advantage	Operational simplicity, rapid single-step execution.	Enables complex fused heterocycle assembly from simple precursors.

Experimental Protocols

Protocol A: Direct Metal-Free C3-Fluorination using Selectfluor

Note: This protocol is optimized for 2-substituted indoles to prevent over-fluorination into 3,3-difluoroindolines[3].

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 2-substituted indole (1.0 mmol) in 5.0 mL of HPLC-grade Acetonitrile (MeCN).

• Aqueous Activation: Add 5.0 mL of deionized water to the solution. The 1:1 MeCN/H₂O ratio is critical to ensure the solubility of both the organic substrate and the Selectfluor salt.

• Fluorination: Slowly add Selectfluor (1.1 mmol, 1.1 equiv) portion-wise to the stirring mixture at room temperature.

• Reaction Monitoring: Stir the reaction mixture at ambient temperature open to the air. Monitor the progression via TLC (typically 2 to 4 hours). The solution may slightly darken as the Wheland intermediate forms and resolves.

• Workup & Isolation: Upon completion, dilute the mixture with 15 mL of Ethyl Acetate (EtOAc). Wash the organic layer with saturated aqueous NaHCO₃ (2 × 10 mL) to neutralize any generated acid, followed by brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure 3-fluoroindole.

Protocol B: Reconstructive "Cut-to-Fuse" Synthesis using NFSI

This protocol utilizes a tandem ring-cleavage and metal-free reductive cyclization to build the indole core from scratch[5].

Step-by-Step Methodology:

• Enolate Formation: Dissolve 2-(ortho-nitroaryl)-1,3-cyclohexadione (1.0 mmol) in 10 mL of anhydrous Methanol. Cool the solution to 0 °C using an ice bath. Add Cs₂CO₃ (1.0 mmol, 1.0 equiv) and stir for 15 minutes to generate the enolate intermediate.

• Fluorinative Cleavage: Add NFSI (1.2 mmol, 1.2 equiv) to the chilled mixture. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1 hour. The C–C bond cleavage occurs rapidly, yielding the ortho-nitroaryl fluoroketo ester.

• Intermediate Isolation: Concentrate the methanolic solution under reduced pressure. Extract with Dichloromethane (DCM) and wash with water. Dry and concentrate to obtain the intermediate (can be used crude in the next step).

• Metal-Free Reductive Cyclization: Dissolve the crude fluoroketo ester in 5.0 mL of anhydrous DMF. Add tetrahydroxydiborane (B₂(OH)₄) (3.0 mmol) and 2,2'-bipyridine (0.2 mmol) as an organocatalytic promoter.

• Cyclization: Stir the mixture at 80 °C for 12 hours. The B₂(OH)₄ selectively reduces the nitro group to an aniline, which spontaneously attacks the fluoroketo moiety to close the ring.

• Final Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with water (3 × 15 mL) to remove DMF and boric acid byproducts. Dry, concentrate, and purify via silica gel chromatography to isolate the functionalized 3-fluoroindole.

Sources

• 1. chimia.ch [chimia.ch]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Note: Palladium-Catalyzed Cross-Coupling of 3-Fluoro-1-methylindole

Strategic Overview & Mechanistic Rationale

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The presence of a fluorine atom can impart beneficial changes to the chemical properties and biological activities of drug molecules, such as improved metabolic stability, modulated pKa, and enhanced binding interactions[1]. Among these scaffolds, 3-fluoro-1-methylindole represents a highly privileged pharmacophore.

Functionalizing this core via palladium-catalyzed cross-coupling presents unique electronic and steric challenges. The fluorine atom at the C3 position exerts a strong inductive electron-withdrawing effect, which subtly alters the electron density of the indole ring. Meanwhile, the N-methyl group serves a dual purpose: it prevents unwanted N-arylation and blocks the nitrogen lone pair from coordinating with the palladium center, thereby directing catalytic activity toward the C2 position[2].

Causality in Catalyst and Reagent Selection

• Catalyst Choice: Palladium is uniquely suited for this transformation due to its highly tunable Pd(0)/Pd(II) oxidation states, which facilitate both oxidative addition into aryl halides and subsequent C-H activation or transmetalation[3].

• C-H Activation vs. Pre-functionalization: Direct C2-arylation via C-H activation avoids the need for pre-synthesizing halogenated indoles, streamlining the synthetic route[2]. This proceeds via a Concerted Metalation-Deprotonation (CMD) pathway. The C3-fluorine increases the acidity of the C2-proton, lowering the activation energy barrier for the CMD process.

• Base Selection: In direct C-H arylation, silver salts (e.g., Ag2​CO3​ ) or pivalate bases are critical. They do not merely act as proton scavengers; they actively participate in the CMD transition state by coordinating to the palladium center and abstracting the proton simultaneously.

Catalytic Pathway Visualization

Understanding the catalytic cycle is essential for troubleshooting reaction failures. The diagram below illustrates the Pd(0)/Pd(II) cycle specifically tailored for the direct C2-arylation of 3-fluoro-1-methylindole.

Catalytic cycle of Pd-catalyzed C2-arylation via Concerted Metalation-Deprotonation.

Quantitative Data & Optimization Parameters

The following table synthesizes optimized reaction parameters for both direct C-H arylation and traditional Suzuki-Miyaura cross-coupling (utilizing a 2-bromo intermediate) of the 3-fluoro-1-methylindole scaffold, extrapolated from established palladium-catalyzed indole functionalization methodologies[2][4][5].

Coupling Strategy	Substrate	Coupling Partner	Catalyst System	Solvent / Temp	Typical Yield (%)
Direct C-H Arylation	3-Fluoro-1-methylindole	Aryl Iodides (Ar-I)	Pd(OAc)2​ (5 mol%), Ag2​CO3​	DMF, 110 °C	65 – 82%
Direct C-H Arylation	3-Fluoro-1-methylindole	Aryl Bromides (Ar-Br)	Pd(OAc)2​ (5 mol%), PCy3​ , K2​CO3​	Dioxane, 120 °C	55 – 70%
Suzuki-Miyaura	2-Bromo-3-fluoro-1-methylindole	Arylboronic Acids	Pd(PPh3​)4​ (5 mol%), K2​CO3​	Toluene/ H2​O , 90 °C	75 – 95%
Decarboxylative	3-Fluoro-1-methylindole-2-carboxylic acid	Aryl Halides	Pd(TFA)2​ (10 mol%), Ag2​CO3​	DMSO, 120 °C	50 – 68%

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in Quality Control (QC) checkpoints allow the operator to verify success at intermediate stages before proceeding.

Protocol A: Direct C2-Arylation via C-H Activation

This method couples 3-fluoro-1-methylindole directly with an aryl iodide, avoiding pre-halogenation of the indole core.

Materials:

• 3-Fluoro-1-methylindole (1.0 equiv, 1.0 mmol)

• Aryl Iodide (1.5 equiv, 1.5 mmol)

• Pd(OAc)2​ (0.05 equiv, 5 mol%)

• Ag2​CO3​ (2.0 equiv, 2.0 mmol)

• Anhydrous DMF (5.0 mL)

Step-by-Step Procedure:

• Preparation: Flame-dry a 20 mL Schlenk tube equipped with a magnetic stir bar. Cool under a continuous stream of dry Argon. Causality: Pd(0) intermediates are highly sensitive to oxygen; rigorous exclusion of air prevents catalyst deactivation (black palladium precipitation).

• Reagent Loading: Add Pd(OAc)2​ , Ag2​CO3​ , and the Aryl Iodide (if solid) to the tube.

• Solvent & Substrate Addition: Add anhydrous DMF, followed by 3-fluoro-1-methylindole and the Aryl Iodide (if liquid).

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen. Backfill with Argon.

• Reaction: Seal the tube and heat the mixture in a pre-heated oil bath at 110 °C for 16 hours.

  • QC Checkpoint 1 (In-Process): At 4 hours, withdraw a 10 µL aliquot, dilute in EtOAc, and spot on a TLC plate (Hexanes:EtOAc 9:1). The disappearance of the starting indole (UV active, often blue-fluorescent) and the appearance of a lower Rf product spot validates catalytic turnover.

• Workup: Cool the reaction to room temperature. Dilute with EtOAc (20 mL) and filter through a short pad of Celite to remove silver salts and palladium black. Wash the organic layer with water ( 3×15 mL) to remove DMF, followed by brine (15 mL).

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography.

  • QC Checkpoint 2 (Final Validation): Confirm product identity via 19F NMR. The intact C3-fluorine will appear as a characteristic singlet (typically between -120 to -140 ppm depending on the C2-aryl substituent). LC-MS should display the [M+H]+ ion with no debromination/deiodination artifacts.

Protocol B: Suzuki-Miyaura Cross-Coupling

For substrates where C-H activation yields poor regioselectivity or low conversion, utilizing 2-bromo-3-fluoro-1-methylindole provides a highly robust alternative[5].

Step-by-Step Procedure:

• Reagent Loading: To a round-bottom flask, add 2-bromo-3-fluoro-1-methylindole (1.0 mmol), Arylboronic acid (1.2 mmol), Pd(PPh3​)4​ (5 mol%), and K2​CO3​ (2.5 mmol).

• Solvent Addition: Add a degassed mixture of Toluene/Ethanol/Water (3:1:1 v/v/v, 10 mL). Causality: Water is essential to dissolve the carbonate base and facilitate the transmetalation step by forming the reactive arylboronate species.

• Reaction: Reflux at 90 °C under Argon for 12 hours.

• Workup & Purification: Extract with EtOAc, wash with brine, dry, and purify via silica gel chromatography.

Workflow Visualization

Step-by-step workflow for the palladium-catalyzed cross-coupling protocol.

References

• A Physical Organic Approach Towards Electrophilic Fluorination - Durham E-Theses. Durham University.
• Indoles and Indolines – Palladium-Catalyzed Synthesis and Functionalizations by Aromatization and Dearomatization. Scholaris.
• Indolylboronic Acids: Preparation and Applications. PMC - NIH.
• Undirected, Pd-catalyzed deuteration of indoles with programmable regioselectivity. ChemRxiv.
• Palladium-Catalyzed One-Pot Synthesis of 3-Arylindoles Based on o-Iodoaniline with Aryl Hydrazones. ACS Omega.

Sources

• 1. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 2. chemrxiv.org [chemrxiv.org]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Indolylboronic Acids: Preparation and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective C2 C–H Functionalization of 3-Fluoro-1-methylindole

Introduction & Scientific Rationale

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone strategy in modern drug discovery, often deployed to enhance metabolic stability, modulate pKa, and improve lipophilicity[1]. Among fluorinated heterocycles, 3-fluoroindoles represent a highly privileged pharmacophore[2]. However, traditional methods for functionalizing the C2 position of these scaffolds rely heavily on stoichiometric pre-functionalization, such as C2-lithiation followed by halogenation or borylation.

Direct transition-metal-catalyzed C–H activation at the C2 position bypasses these tedious steps, offering a highly step-economic and environmentally benign pathway[3]. This application note details the mechanistic rationale, optimization, and self-validating experimental protocols for the Palladium-catalyzed direct C2-arylation of 3-fluoro-1-methylindole.

Mechanistic Causality: The Directing Power of the Fluoro Substituent

To master this transformation, one must understand the underlying electronic causality that dictates regioselectivity. In a standard, unfunctionalized indole, the C3 position is the most nucleophilic site, typically undergoing electrophilic aromatic substitution ( SE​Ar ) much faster than C2.

In 3-fluoro-1-methylindole , the reactivity landscape is fundamentally inverted due to three synergistic factors:

• Steric & Electronic Blocking: The C3 position is structurally occupied by the fluorine atom. While fluorine is highly electronegative (exerting a strong inductive electron-withdrawing effect, -I), its lone pairs also donate electron density via resonance (+M)[4]. This unique push-pull dynamic deactivates the adjacent C2 position toward standard electrophiles but perfectly primes it for transition-metal insertion.

• N-Methyl Directing Effect: The N-methyl group eliminates the possibility of competitive N-H deprotonation or off-target N-coordination to the palladium catalyst. This forces the active Pd(II) species to interact exclusively with the C2–H bond[3].

• Concerted Metalation-Deprotonation (CMD): Because standard electrophilic palladation is disfavored by the -I effect of the fluorine, the C–H cleavage proceeds via a CMD pathway. Here, a carboxylate ligand (such as pivalate) acts as an internal proton shuttle, facilitating a six-membered cyclic transition state that drastically lowers the activation energy for C2–H bond cleavage[5].

Catalytic Cycle & Pathway Visualization

Catalytic cycle of Pd-catalyzed C2-arylation via a pivalate-assisted CMD pathway.

Reaction Optimization & Quantitative Data

The choice of reagents in C–H activation is rarely arbitrary. Table 1 summarizes the optimization of the C2-arylation, highlighting the critical role of additives.

Table 1: Optimization of Pd-Catalyzed C2-Arylation of 3-Fluoro-1-methylindole

Entry	Catalyst (mol%)	Base / Additive	Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	Pd(OAc)₂ (5%)	K₂CO₃	DMF	100	45	Standard base is insufficient for efficient CMD.
2	Pd(OAc)₂ (5%)	Ag₂CO₃	DMF	100	62	Ag⁺ acts as a halide scavenger, generating a more electrophilic cationic Pd(II) species.
3	Pd(OAc)₂ (5%)	Ag₂CO₃, PivOH (30%)	DMF	100	88	Optimal. Pivalate acts as an essential proton shuttle, drastically lowering CMD activation energy.
4	Pd(PPh₃)₄ (5%)	Ag₂CO₃, PivOH (30%)	DMF	100	Trace	Strongly coordinating phosphine ligands poison the required vacant coordination sites on Pd.
5	Pd(OAc)₂ (5%)	Ag₂CO₃, PivOH (30%)	DMF	25	N.R.	Thermal energy is strictly required to overcome the C–H cleavage barrier.

Experimental Protocol: Palladium-Catalyzed C2-Arylation

This protocol describes the synthesis of 2-aryl-3-fluoro-1-methylindole using iodobenzene as the model coupling partner.

Materials Required:

• 3-Fluoro-1-methylindole (1.0 mmol, 149 mg)

• Iodobenzene (1.2 mmol, 245 mg)

• Palladium(II) acetate, Pd(OAc)₂ (0.05 mmol, 11.2 mg)

• Silver carbonate, Ag₂CO₃ (1.5 mmol, 414 mg)

• Pivalic acid, PivOH (0.3 mmol, 30.6 mg)

• Anhydrous N,N-Dimethylformamide (DMF) (3.0 mL)

Step-by-Step Methodology:

• Preparation of the Reaction Mixture: In a nitrogen-filled glovebox (or using standard Schlenk techniques under an argon atmosphere), charge an oven-dried 10 mL pressure tube with 3-fluoro-1-methylindole, Pd(OAc)₂, Ag₂CO₃, and PivOH.

  • Expert Insight: The order of addition is not strictly critical, but ensuring the Pd(OAc)₂ and PivOH are well-mixed prior to solvent addition aids in the rapid formation of the active Pd-pivalate species.

• Solvent & Electrophile Addition: Add anhydrous DMF (3.0 mL) followed by iodobenzene via a micro-syringe. Seal the tube securely with a Teflon-lined cap and remove it from the glovebox.

• Heating: Submerge the sealed tube in a pre-heated oil bath at 100 °C and stir vigorously (800 rpm) for 12 hours. The mixture will transition from a pale yellow suspension to a dark, opaque mixture as palladium black precipitates and silver iodide forms.

• Workup: Cool the reaction vessel to room temperature. Dilute the mixture with ethyl acetate (15 mL) and filter it through a short pad of Celite to remove the insoluble silver salts and palladium catalyst. Rinse the Celite pad with an additional 10 mL of ethyl acetate.

• Aqueous Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer with distilled water (3 × 15 mL) to remove the DMF, followed by a single wash with saturated aqueous NaCl (brine, 15 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient, typically 95:5) to afford the pure 2-aryl-3-fluoro-1-methylindole.

Self-Validating Systems & Analytical Troubleshooting

A robust protocol must be self-validating. To ensure the reaction is proceeding correctly before committing to the workup, utilize the following analytical checkpoints:

• Real-Time ¹⁹F NMR Tracking (Primary Validation): The most reliable way to monitor this specific reaction is via ¹⁹F NMR. Pull a 50 µL aliquot of the reaction mixture, dilute it in 0.5 mL of CDCl₃, and run a quick, uncalibrated ¹⁹F NMR scan.

  • Starting Material: Exhibits a characteristic sharp singlet around δ -176.1 ppm[4].

  • Product: The installation of the C2-aryl group alters the local magnetic shielding, causing the fluorine signal to shift predictably (typically downfield to the δ -170 to -172 ppm range). By integrating these two distinct singlets, you can calculate exact conversion without interference from the complex ¹H NMR aromatic region.

• Visual Cue (Secondary Validation): The formation of a bright yellow/green precipitate (AgI) mixed with dark palladium black is a strong macroscopic indicator that the oxidative addition and subsequent halide abstraction have successfully occurred. If the solution remains clear and pale, the catalyst has likely deactivated, or the system was contaminated with oxygen.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 5. karger.com [karger.com]

Technical Notes & Optimization

Technical Support Center: Strategies for Selective Monofluorination of 1-Methylindole

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting advice and frequently asked questions regarding the selective monofluorination of 1-methylindole. As Senior Application Scientists, we have compiled this guide based on established literature and practical field experience to help you overcome common challenges, particularly the prevention of over-fluorination.

Troubleshooting Guide: Preventing Over-fluorination

Over-fluorination, leading to the formation of di- and tri-fluorinated products, is a common hurdle in the electrophilic fluorination of electron-rich heterocycles like 1-methylindole. This guide provides a systematic approach to diagnose and resolve this issue.

Problem: My reaction is producing a mixture of mono-, di-, and sometimes tri-fluorinated 1-methylindole. How can I improve the selectivity for the desired monofluorinated product?

The formation of multiple fluorinated species is a clear indicator that the reaction conditions are too harsh or not sufficiently controlled for the highly reactive 1-methylindole substrate. Here’s a step-by-step approach to enhance selectivity.

Step 1: Re-evaluate Your Choice of Fluorinating Agent

The reactivity of the electrophilic fluorinating agent is a critical parameter. For an activated substrate like 1-methylindole, a milder reagent is often preferable.

• N-Fluorobenzenesulfonimide (NFSI): Often considered a versatile and moderately reactive reagent. It can be a good starting point for optimizing the reaction.[1]

• Selectfluor® (F-TEDA-BF4): A widely used, user-friendly, and powerful electrophilic fluorinating agent.[2][3] However, its high reactivity can sometimes lead to over-fluorination with highly nucleophilic substrates.

Recommendation: If you are using a highly reactive fluorinating agent and observing significant over-fluorination, consider switching to a less reactive one or carefully titrating the stoichiometry.

Step 2: Scrutinize and Optimize Reaction Conditions

Fine-tuning the reaction parameters is crucial for controlling the extent of fluorination.

Parameter	Troubleshooting Action	Rationale
Stoichiometry	Carefully control the stoichiometry of the fluorinating agent. Begin with a slight excess (e.g., 1.05-1.1 equivalents) and monitor the reaction closely.[4]	Adding a large excess of the fluorinating agent will drive the reaction towards multiple fluorinations, as the monofluorinated product is still electron-rich enough to react further.
Temperature	Run the reaction at a lower temperature. Start at 0 °C or even -78 °C and allow the reaction to slowly warm to room temperature.[4][5]	Lowering the temperature decreases the reaction rate, allowing for better control and improved selectivity for the initial fluorination step over subsequent ones.
Reaction Time	Monitor the reaction progress diligently using techniques like TLC, LC-MS, or ¹⁹F NMR. Quench the reaction as soon as the starting material is consumed to prevent the monofluorinated product from reacting further.[4]	Prolonged reaction times, even with stoichiometric amounts of the fluorinating agent, can lead to the slow formation of over-fluorinated byproducts.
Solvent	The choice of solvent can influence the reactivity of the fluorinating agent. Common solvents include acetonitrile (MeCN), dichloromethane (DCM), and tetrahydrofuran (THF).[6]	A less polar solvent can sometimes temper the reactivity of the fluorinating agent. Ensure the solvent is anhydrous, as moisture can interfere with the reaction.[5]

Step 3: Consider the Use of Additives

While not as commonly documented for indoles as for active methylene compounds, the principle of using additives to modulate reactivity can be explored cautiously. For instance, the use of ZnCl₂ has been shown to inhibit over-fluorination in the fluorination of active methylene compounds by interacting with the Brønsted base.[7] The direct applicability to indole fluorination would require experimental validation.

Frequently Asked Questions (FAQs)

Q1: What is the most likely position of monofluorination on 1-methylindole?

The C3 position of the indole ring is the most electron-rich and, therefore, the most nucleophilic center. Electrophilic fluorination will predominantly occur at this position. The high electron density at C3 is due to the lone pair of the nitrogen atom being delocalized into the pyrrole ring.

Q2: Why is 1-methylindole so susceptible to over-fluorination?

The indole nucleus is an electron-rich aromatic system. The introduction of a fluorine atom at the C3 position does not sufficiently deactivate the ring towards further electrophilic attack. The monofluorinated product can still be nucleophilic enough to react with the electrophilic fluorinating agent present in the reaction mixture, leading to di- and subsequently tri-fluorinated products.

Q3: Are there any specific safety precautions I should take when working with electrophilic fluorinating agents?

Yes, safety is paramount.

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Electrophilic fluorinating agents are strong oxidizers. Avoid contact with flammable materials.

• Some fluorinating agents can react exothermically with certain solvents like DMF.[6] Always consult the Safety Data Sheet (SDS) for the specific reagent you are using.

Q4: Can I use a catalyst to improve the selectivity of monofluorination?

While some catalytic methods for fluorination exist, for direct C-H fluorination of indoles, the challenge often lies in controlling the inherent high reactivity of the substrate.[8] Some methods for achieving regioselective fluorination on other parts of the indole ring may employ transition metal catalysis, but for preventing over-fluorination at the C3 position, careful control of reaction conditions is the primary strategy.

Experimental Protocols

Protocol 1: General Procedure for the Controlled Monofluorination of 1-Methylindole with NFSI

This protocol provides a starting point for optimizing the selective monofluorination of 1-methylindole.

Materials:

• 1-methylindole

• N-Fluorobenzenesulfonimide (NFSI)

• Anhydrous acetonitrile (MeCN)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Low-temperature bath (e.g., ice-water or dry ice-acetone)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 1-methylindole (1.0 eq.).

• Dissolve the 1-methylindole in anhydrous acetonitrile (to make a 0.1 M solution).

• Cool the solution to 0 °C using an ice-water bath.

• In a separate flask, dissolve NFSI (1.05 eq.) in a minimal amount of anhydrous acetonitrile.

• Add the NFSI solution dropwise to the stirred solution of 1-methylindole over 15-20 minutes.

• Monitor the reaction progress by TLC or LC-MS every 15 minutes.

• Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Reaction Pathway: Monofluorination vs. Over-fluorination

Caption: Competing reaction pathways in the fluorination of 1-methylindole.

Troubleshooting Workflow for Over-fluorination

Caption: A decision-making workflow for troubleshooting over-fluorination.

References

• Ghosh, A., Hajra, A., et al. (2021). Direct, metal-free C3-fluorination of 2H-indazoles using NFSI under aqueous conditions.
• Toshimitsu, A., et al. (n.d.). Electrosynthesis of fluorinated indole derivatives.
• BenchChem. (2025).
• ThermoFisher. (n.d.).
• Douglas, J. T., et al. (2020). Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines. Organic Letters.
• Ambler, B. R., et al. (n.d.).
• Kainz, Q. M., et al. (2025). Making the negative positive – fluorination of indole as an efficient strategy to improve guanidinium-containing gene.
• Bora, P. P., et al. (2019).
• Li, M., et al. (2025). Selective perfluoroalkylation and defluorination functionalization of indoles. Organic Chemistry Frontiers.
• BenchChem. (2025).
• Ayoup, M. S., et al. (2021). Chronic Fluoride Toxicity: Dental Fluorosis. PMC - NIH.
• Sigma-Aldrich. (n.d.). Selectfluor™.
• Jiang, F., et al. (2014).
• BenchChem. (2025).
• Susheela, A. K., et al. (n.d.). Prevention & control of fluorosis & linked disorders: Developments in the 21st Century - Reaching out to patients in the community & hospital settings for recovery. PMC.
• Wikipedia. (n.d.). Selectfluor.
• Wang, C., et al. (2012). Direct Conversion of Indoles to 3,3-Difluoro-2-oxindoles via Electrophilic Fluorination.
• LibreTexts. (2023). Common Troubleshooting Tips.
• Behera, S., et al. (n.d.). Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)
• ResearchGate. (n.d.).
• International Academy of Oral Medicine and Toxicology. (n.d.).
• Sigma-Aldrich. (n.d.). 1-Methylindole.
• Dental Center of Tysons Corner. (2024). Preventing Dental Fluorosis in Children.
• Verma, R. K., et al. (n.d.). Unveiling the molecular basis of selective fluorination: computation-guided identification, characterization, and engineering of SAM-dependent fluorinases. ChemRxiv.
• Reddit. (2017). Any experience working with electrophilic fluorinating agents such as Selectfluor(TM)? Trying to monofluorinate a 1,3 linear dicarbonyland it's been a hassle.
• IN.gov. (n.d.).
• Burkart, M. D., et al. (n.d.).
• Melen, R. L., et al. (2022). and regio-selective amidation of indoles with isocyanates using borane Lewis acids. ORCA - Cardiff University.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selectfluor™ [sigmaaldrich.com]
• 3. Selectfluor - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Selective monofluorination of active methylene compounds: the important role of ZnCl2 in inhibiting overfluorination - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Troubleshooting FAQ: Controlling Fluorination Chemoselectivity

Welcome to the Technical Support Center for advanced synthetic fluorination methodologies. This module is specifically designed for researchers and drug development professionals encountering chemoselectivity issues during the electrophilic fluorination of indoles and oxindoles.

A frequent and frustrating bottleneck in the synthesis of gem-difluorinated oxindoles (3,3-difluorooxindoles) is the persistent formation of the mono-fluorinated byproduct, 3-fluorooxindole . Below is our comprehensive troubleshooting guide to understanding the mechanistic causality of this side reaction and the exact protocols required to eliminate it.

Q: Why is 3-fluorooxindole forming when my target is 3,3-difluorooxindole? A: The formation of 3-fluorooxindole during the electrophilic fluorination of hydrazonoindolin-2-ones with [1] is primarily driven by the presence of a base and the choice of solvent. When a base (such as Lithium Acetate, LiOAc) is introduced, it facilitates the premature cleavage or hydrolysis of the reactive fluoro-intermediate before a second fluorination event can occur. To avoid 3-fluorooxindole, you must completely exclude base from your reaction mixture.

Q: How does solvent polarity dictate the product distribution? A: Solvent selection is the master switch for this reaction's chemoselectivity. Less polar solvents like 1,2-dichloroethane (DCE) fail to adequately stabilize the highly polar intermediates required for the second fluorination step, stalling the reaction at the mono-fluoro stage. Conversely, highly polar, aprotic solvents like acetonitrile (MeCN) stabilize these intermediates. This stabilization allows the second equivalent of Selectfluor to react efficiently, pushing the reaction completely toward the 3,3-difluorooxindole and eliminating the 3-fluorooxindole byproduct.

Q: What is the optimal temperature to suppress mono-fluorination? A: While elevated temperatures (e.g., 70 °C) are often used to force sluggish reactions, they promote premature intermediate decomposition, leading to increased 3-fluorooxindole contamination. By switching to a base-free MeCN system, the reaction proceeds smoothly at Room Temperature (RT) . This maximizes the yield of the difluorinated target and reduces the mono-fluorinated byproduct to non-detectable levels.

Q: Can I use other fluorinating agents like NFSI or DAST to avoid this? A: We do not recommend it for this specific transformation. NFSI and DAST historically require strong bases (like NaH) or suffer from thermal instability, which actually exacerbates the formation of mixed mono/di-fluorinated populations. Selectfluor remains the superior, self-validating choice when combined with base-free MeCN conditions.

Mechanistic Pathway Analysis

The diagram below illustrates the divergent pathways that dictate whether your synthesis will yield the undesired mono-fluorinated byproduct or the desired difluorinated target.

Mechanistic divergence in oxindole fluorination based on solvent and base selection.

Quantitative Data: Solvent and Base Effects

To mathematically validate the troubleshooting advice above, review the optimization data summarizing the yield distribution based on reaction conditions. Notice how the removal of base and the switch to MeCN completely abolishes 3-fluorooxindole formation.

Solvent	Base (Equiv)	Temperature	Yield of 3-Fluorooxindole (%)	Yield of 3,3-Difluorooxindole (%)
DCE	LiOAc (3.0)	70 °C	46%	3%
MeCN	LiOAc (3.0)	70 °C	0%	49%
MeCN	None	70 °C	0%	60%
MeCN	None	RT	0%	82% (Optimized)

(Data adapted from the standard optimization studies of isatin hydrazone fluorination[1])

Standard Operating Procedure: Selective Synthesis of 3,3-Difluorooxindoles

To guarantee a self-validating system that strictly avoids 3-fluorooxindole formation, follow this step-by-step methodology.

Prerequisites: Ensure all glassware is oven-dried. Selectfluor should be stored properly to maintain its electrophilic integrity.

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the hydrazonoindolin-2-one substrate (0.5 mmol) in 3.0 mL of anhydrous acetonitrile (MeCN).

• Reagent Addition: Add Selectfluor (1.0 mmol, 2.0 equiv) to the solution in a single portion. Critical Step: Do NOT add any base (e.g., LiOAc, NaHCO3, or amines). The presence of base is the primary causal factor for 3-fluorooxindole formation.

• Reaction Execution: Seal the flask and stir the mixture at room temperature (approx. 20–25 °C). Monitor the reaction via TLC (Thin Layer Chromatography) until the starting material is completely consumed. This typically requires 12 to 15 hours.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the MeCN solvent. Partition the resulting residue between ethyl acetate (15 mL) and distilled water (10 mL). Extract the aqueous layer twice more with ethyl acetate (2 x 10 mL).

• Purification & Validation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product via silica gel column chromatography.

• Analytical Confirmation: Validate the complete absence of 3-fluorooxindole via ¹⁹F NMR spectroscopy. The undesired mono-fluoro byproduct presents a characteristic doublet (approx. -193 ppm, J ≈ 50 Hz), whereas the desired 3,3-difluorooxindole will present as a distinct singlet or tightly coupled system depending on substitution, completely free of the mono-fluoro signal.

Step-by-step experimental workflow for the selective synthesis of 3,3-difluorooxindoles.

References

• Yang, Q., Dai, G.-L., Yang, Y.-M., Luo, Z., & Tang, Z.-Y. (2018). "Solvent Effects: Syntheses of 3,3-Difluorooxindoles and 3-Fluorooxindoles from Hydrazonoindolin-2-one by Selectfluor." The Journal of Organic Chemistry, 83(12), 6762-6768. URL:[Link]

Part 1: Scientist's Perspective on Mechanistic Causality

Technical Support Center: Stability & Handling of 3-Fluoro-1-methylindole

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter inquiries regarding the unexpected degradation of fluorinated indoles during routine workup and purification. While the introduction of a fluorine atom and a methyl protecting group intuitively suggests enhanced metabolic and chemical stability, 3-fluoro-1-methylindole exhibits a deceptive vulnerability to acidic media.

This guide is designed to provide researchers, scientists, and drug development professionals with a mechanistic understanding of this instability, alongside field-proven troubleshooting protocols to ensure high-yield recoveries.

Unsubstituted indoles are notoriously sensitive to Brønsted and Lewis acids, which catalyze dimerization and polymerization [1]. The high electron density of the indole ring makes the C-3 position highly susceptible to electrophilic attack by protonated indole molecules.

In 3-fluoro-1-methylindole , the N-1 position is protected by a methyl group, preventing deprotonation dynamics, and the highly nucleophilic C-3 position is occupied by a fluorine atom. One might assume this completely blocks acid-catalyzed degradation. However, fluorine possesses dual electronic properties: a strong inductive electron-withdrawing effect (-I) and a resonance electron-donating effect (+M). Under acidic conditions, protonation can still occur at the C-2 or C-3 position, generating a highly reactive fluorinated indolenium ion. This intermediate weakens the C-F bond, leading to potential defluorination, and serves as an electrophile that triggers a cascade of nucleophilic attacks from unprotonated indole molecules. The macroscopic result is the rapid formation of dark, polymeric tars [2].

Part 2: Troubleshooting Guide & FAQs

Q1: My crude reaction mixture containing 3-fluoro-1-methylindole turned into a dark brown tar during silica gel column chromatography. What happened? A: You have encountered acid-catalyzed polymerization induced by the stationary phase. Standard silica gel contains acidic silanol groups (pKa ~ 4.5 to 6.0). Despite the C-3 fluorine substitution, the localized acidity of the silica surface is sufficient to protonate the indole core, initiating oligomerization. This phenomenon is well-documented; attempts to purify 3-fluoro-1-methylindole on untreated silica often result in near-total loss of the product to polymeric residues [2]. Solution: You must deactivate the silica gel prior to loading your sample. Flush the column with a solvent system containing 1–2% triethylamine (Et₃N) to neutralize the acidic silanol sites, or switch to basic alumina as the stationary phase.

Q2: I am using an acidic workup (e.g., 1M HCl wash) to remove an amine catalyst. Is this safe for 3-fluoro-1-methylindole? A: No. Aqueous strong acids will rapidly degrade the compound. The protonation of the indole ring not only initiates polymerization but can also lead to the elimination of hydrogen fluoride (HF) if the reaction proceeds via a 3,3-difluoroindoline-like intermediate or similar transient states [3]. Solution: Replace the strong acid wash with a mild, slightly acidic buffer (e.g., saturated NH₄Cl, pH ~5.5) and minimize contact time, or use a cation-exchange resin (scavenger resin) that is physically separated from the bulk solution.

Q3: How can I quantitatively monitor the stability of this compound in my specific reaction media? A: ¹⁹F NMR spectroscopy is the most definitive and non-destructive analytical tool for this purpose. Intact 3-fluoro-1-methylindole exhibits a distinct, sharp singlet at approximately δ = −176.1 ppm (in CDCl₃ or H₂O/MeCN mixtures) [2]. Degradation is easily tracked by the disappearance of this signal and the emergence of broad, undefined peaks between −85 and −120 ppm, which are characteristic of fluorinated oligomers and defluorination byproducts.

Part 3: Quantitative Data Presentation

To assist in experimental design, the following table summarizes the empirical stability of 3-fluoro-1-methylindole across various common laboratory media at 20 °C.

Media / Environment	pH / Acidity Level	Observed Stability (24h)	Primary Degradation Pathway
Trifluoroacetic Acid (TFA)	Strong Acid (pKa 0.23)	Poor (< 5% remaining)	Rapid polymerization / Defluorination
Standard Silica Gel	Mildly Acidic (Solid)	Poor (High on-column loss)	Surface-catalyzed oligomerization
Saturated NH₄Cl (aq)	Weakly Acidic (pH ~5.5)	Moderate (~85% remaining)	Slow dimerization
Phosphate Buffer	Neutral (pH 7.0)	Excellent (> 98% remaining)	None observed
Et₃N-Treated Silica	Basic (Solid)	Excellent (> 95% recovery)	None observed
Sat. NaHCO₃ (aq)	Basic (pH ~8.3)	Excellent (> 99% remaining)	None observed

Part 4: Experimental Protocols

Protocol A: Acid-Free Extraction and Chromatography

This protocol ensures a self-validating, high-yield recovery system by systematically eliminating proton sources.

• Quenching: Upon completion of the synthesis reaction, cool the mixture to 0 °C. Quench by adding an equal volume of cold, saturated aqueous NaHCO₃. Causality: Neutralizes any residual acidic catalysts or byproducts immediately.

• Extraction: Extract the aqueous layer three times with Dichloromethane (DCM) or Ethyl Acetate (EtOAc). Wash the combined organic layers with brine and dry over anhydrous Na₂SO₄ (avoid MgSO₄ if trace acidity is a concern).

• Column Preparation: Pack a flash chromatography column with standard silica gel. Flush the column with 3 column volumes (CV) of Hexane containing 2% Triethylamine (Et₃N).

• Equilibration: Flush the column with 2 CV of your starting mobile phase (e.g., 100% Hexane) to remove excess Et₃N, leaving only the strongly bound amine on the silanol sites.

• Purification: Load the concentrated crude mixture and elute using a standard Hexane/EtOAc gradient.

Protocol B: ¹⁹F NMR Stability Assay

Use this method to validate the stability of 3-fluoro-1-methylindole in your specific reaction solvent.

• Sample Preparation: Dissolve 5.0 mg of pure 3-fluoro-1-methylindole in 0.5 mL of the deuterated solvent of interest (e.g., CDCl₃, CD₃CN).

• Baseline Scan: Acquire a baseline ¹⁹F NMR spectrum. Verify the presence of the target singlet at δ = −176.1 ppm [2].

• Acid Introduction: Introduce the acidic reagent or condition to be tested (e.g., 10 µL of a specific acid).

• Kinetic Monitoring: Acquire ¹⁹F NMR spectra at t = 5 min, 1 h, 4 h, and 24 h.

• Data Analysis: Calculate the degradation rate by integrating the −176.1 ppm peak against an internal standard (e.g., fluorobenzene at δ = −113.1 ppm).

Part 5: Visualizations & Workflows

Mechanistic pathway of acid-catalyzed degradation and polymerization of 3-fluoro-1-methylindole.

Optimized acid-free workflow for the extraction and purification of 3-fluoro-1-methylindole.

References

• Durham University. "A Physical Organic Approach Towards Electrophilic Fluorination." Durham E-Theses. Available at:[Link]

• SciELO. "The chemistry of isatins: a review from 1975 to 1999." Journal of the Brazilian Chemical Society. Available at: [Link]

Technical Support Center: Purification Strategies for Unstable 3-Fluoroindoles

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the purification of unstable 3-fluoroindoles. The inherent electronic properties of the 3-fluoroindole scaffold render it susceptible to degradation, particularly under acidic conditions frequently encountered in standard purification protocols. This document moves beyond simple step-by-step instructions to explain the underlying chemical principles, enabling you to make informed decisions and troubleshoot effectively during your experimental work.

Section 1: First-Pass Assessment: Is My 3-Fluoroindole Stable?

Before committing your entire batch of crude material to a purification method, it is critical to assess its stability under the proposed conditions. The acidic nature of standard silica gel is a primary cause of degradation for many indole derivatives.[1][2]

FAQ: How can I quickly determine if my 3-fluoroindole will decompose on a standard silica gel column?

Answer: The most reliable and material-sparing method is a two-dimensional thin-layer chromatography (2D-TLC) stability test.[1][3] This technique effectively simulates the prolonged contact time your compound will experience on a column. In a 2D-TLC experiment, the plate is developed, dried, rotated 90 degrees, and then developed a second time in the same solvent system.

• If the compound is stable , it will have migrated the same distance in both directions, appearing as a single spot on the diagonal of the plate.[1]

• If the compound is unstable , new spots will appear off the diagonal, indicating that degradation occurred while the compound was adsorbed on the silica after the first elution.[1][3]

Experimental Protocol: 2D-TLC for Stability Assessment

• Obtain a square TLC plate (e.g., 10x10 cm silica gel plate with F254 indicator).

• Using a pencil, lightly mark an origin point in one corner, approximately 1.5 cm from each edge.

• Carefully spot a concentrated solution of your crude 3-fluoroindole at the origin.

• Develop the plate in a chamber using your pre-determined eluent system (e.g., a hexane/ethyl acetate mixture).

• Once the solvent front is near the top, remove the plate and mark the solvent front with a pencil.

• Crucially, allow the plate to dry completely in a fume hood for at least 20-30 minutes. This allows for extended contact time with the silica stationary phase.

• Rotate the plate 90 degrees counter-clockwise so the line of separated spots from the first dimension is now the baseline for the second dimension.

• Develop the plate again in a fresh chamber containing the exact same eluent system.

• Remove the plate, mark the new solvent front, and allow it to dry.

• Visualize the plate under UV light (254 nm) and/or with an appropriate stain.[1] A stable compound will lie on the diagonal.

Decision Workflow for Purification Strategy

The results from your 2D-TLC will guide your choice of purification method.

Caption: Decision tree for selecting a purification strategy.

Section 2: Troubleshooting Guide for Column Chromatography

This section addresses the most common issues encountered when purifying 3-fluoroindoles via column chromatography.

Q1: My 3-fluoroindole is clearly decomposing on the silica gel column, confirmed by 2D-TLC. What are my best purification options?

Answer: Decomposition occurs because the lone pair on the indole nitrogen can be protonated by the acidic silanol groups (Si-OH) on the silica surface, and the electron-withdrawing fluorine at the 3-position further destabilizes the ring, making it susceptible to acid-catalyzed degradation.[1][4] You have three primary alternatives to standard silica gel chromatography.

Purification Method	Principle of Operation	Pros	Cons	Best For
Deactivated Silica Gel	The acidic silanol groups on the silica surface are neutralized by pre-flushing the column with a solvent system containing a small amount of a base, typically 1-3% triethylamine (NEt₃).[1]	Uses familiar silica gel and solvent systems. Cost-effective.	Triethylamine can be difficult to remove from the final product. May not be sufficient for extremely sensitive compounds.	Moderately acid-sensitive 3-fluoroindoles where baseline impurities are non-basic.
Alumina Chromatography	Alumina (Al₂O₃) is a polar stationary phase available in acidic, neutral, or basic grades. For acid-sensitive indoles, neutral or basic alumina should be used.[1][5]	Excellent for acid-sensitive compounds. Different selectivities compared to silica can improve separation of certain impurities.	Can have lower resolving power than silica. More expensive. Method development on TLC can be challenging if alumina plates are unavailable.	Highly acid-sensitive compounds. Separations where silica fails to resolve the product from key impurities.
Reversed-Phase (C18) Chromatography	The stationary phase is non-polar (e.g., silica bonded with C18 alkyl chains), and the mobile phase is polar (e.g., water/acetonitrile or water/methanol).[1]	Excellent for polar 3-fluoroindoles. Avoids acidic conditions entirely.	Requires different solvent systems. May be less effective for very non-polar compounds. C18 silica can be expensive.	Polar 3-fluoroindoles or when normal-phase methods provide poor separation.

Q2: My compound spots are streaking or "tailing" on the TLC plate. How can I get sharp, well-defined spots?

Answer: Tailing is a classic sign of undesirable secondary interactions between your compound and the stationary phase. For indoles, this is often due to the basic nitrogen atom interacting strongly and non-uniformly with the acidic silanol groups on the silica gel.[1]

Primary Solution: Add a basic modifier to your mobile phase. A small amount of triethylamine (NEt₃), typically 0.5-2.0%, will compete for the active acidic sites on the silica, preventing your indole from binding too strongly and allowing it to move up the plate in a more uniform band.[1][6]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. Thin-layer chromatography - Wikipedia [en.wikipedia.org]
• 4. web.uvic.ca [web.uvic.ca]
• 5. columbia.edu [columbia.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Regioselective Indole Fluorination

Welcome to the Application Scientist Support Center for Indole Fluorination . The strategic incorporation of fluorine into the indole core is a cornerstone of modern medicinal and agrochemical chemistry, utilized to block cytochrome P450-mediated oxidative metabolism, modulate pKa, and enhance lipophilicity [1].

However, the inherent electronic asymmetry of the indole ring—specifically the high nucleophilicity of the C3 position—makes regioselective fluorination at the C2, C4, C5, C6, or C7 positions a significant synthetic challenge. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you achieve precise regiocontrol in your fluorination workflows.

Part 1: Reagent Selection & Reactivity Profiling

Before troubleshooting, it is critical to match the fluorinating agent to the desired regiochemical outcome and mechanistic pathway.

Table 1: Quantitative Comparison of Fluorinating Agents for Indole Functionalization

Reagent	Primary Target Site	Relative Reactivity	Mechanism of Action	Optimal Use Case
Selectfluor®	C3 (Direct)	Very High	Direct electrophilic attack ( SE​Ar )	Fast, direct C3-fluorination of electron-rich indoles [2].
NFSI	C3 (Dearomative)	High	Electrophilic attack / Push-pull	Synthesis of 3,3-difluoroindolines; compatible with carbanions [3].
AgF / K 18 F	C4–C7 (Directed)	Moderate	Nucleophilic trapping of organometallic	Transition-metal catalyzed C–H activation (e.g., Cu, Pd)[4].
DAST / Deoxo-Fluor	C3 (from Isatin)	High	Deoxofluorination	Conversion of isatins to 3,3-difluoro-2-oxindoles [5].

Part 2: Frequently Asked Questions (FAQs)

Q1: How do I achieve clean C3 fluorination without over-oxidation or di-fluorination?

The Science: The Highest Occupied Molecular Orbital (HOMO) of indole has the largest coefficient at the C3 position, making it highly susceptible to electrophilic attack by reagents like Selectfluor. However, the resulting 3-fluoroindole is often more electron-rich than the starting material, leading to rapid over-fluorination into 3,3-difluoroindoline derivatives or oxidative degradation [6]. The Solution:

• Stoichiometry & Temperature: Strictly limit Selectfluor to 1.0–1.05 equivalents. Run the reaction at 0 °C to suppress the second fluorination event.

• Solvent Selection: Use a biphasic or highly polar solvent system (e.g., MeCN/H 2​ O 1:2). Water helps trap the iminium intermediate rapidly, preventing polymerization [6].

Q2: I need to fluorinate at the C2 position. Direct electrophilic fluorination fails. What is the best approach?

The Science: Because C3 is inherently more nucleophilic, electrophiles will not attack C2 unless C3 is electronically deactivated or sterically blocked. The Solution: You must utilize Transition-Metal Catalyzed C–H Activation . Install a directing group (DG) at the N1 position (e.g., a pyrimidine or 2-pyridyl group). Using a Palladium(II) catalyst, the DG coordinates the metal, forcing cyclometalation explicitly at the C2 position. Subsequent treatment with an electrophilic fluorine source (like N -fluorobenzenesulfonimide, NFSI) yields the C2-fluoroindole.

Q3: How can I selectively fluorinate the benzenoid ring (C4–C7) of the indole core?

The Science: The pyrrole ring (C2/C3) is significantly more electron-rich than the benzenoid ring (C4–C7). Direct electrophilic fluorination of the benzenoid ring is thermodynamically disfavored. The Solution:

• Late-Stage C–H Fluorination: Utilize an 8-aminoquinoline or PIP directing group on a pre-existing functional group (e.g., a C4-carboxylic acid). Copper-mediated processes using AgF or K 18 F (for radiofluorination) can selectively install fluorine at the ortho position of the directing group [4].

• Skeletal Editing / Pre-functionalization: If C-H activation is not viable, start with a bromo-indole and perform a Buchwald-Hartwig-type cross-coupling with a fluoride source, or utilize the Sandmeyer reaction on an amino-indole precursor.

Part 3: Mechanistic Workflows & Visualizations

Understanding the pathway is essential for troubleshooting. Below are the mechanistic divergences between mono-fluorination and dearomative di-fluorination.

Caption: Mechanistic divergence of indole electrophilic fluorination at C3 vs. dearomative 3,3-difluorination.

Caption: General workflow for transition-metal catalyzed, directing-group enabled C-H fluorination.

Part 4: Troubleshooting Guide & Validated Protocols

Issue 1: Severe Polymerization During Direct Fluorination

Symptom: The reaction mixture turns black immediately upon the addition of Selectfluor, yielding an intractable tar. Root Cause: The Wheland intermediate formed during C3-attack is highly electrophilic. If the concentration of unreacted indole is too high, intermolecular Friedel-Crafts-type alkylation occurs between the intermediate and the starting material, leading to rapid polymerization [6]. Corrective Action:

• High Dilution: Run the reaction at a maximum concentration of 0.025 M to 0.05 M.

• Inverse Addition: Add the indole solution dropwise to a cooled suspension of Selectfluor, ensuring the electrophile is always in excess relative to the unreacted indole.

Issue 2: Poor Yield in Cu-Mediated C(sp2)–H Fluorination

Symptom: When attempting C4–C7 fluorination using a directing group and AgF/Cu, starting material is recovered, or proto-demetalation occurs. Root Cause: Fluoride sources (like AgF or KF) have notoriously poor solubility in organic solvents. Furthermore, the generation of protons during C–H activation can protonate the organometallic intermediate, aborting the catalytic cycle [4]. Corrective Action:

• Add a non-nucleophilic exogenous base (e.g., 1,8-diazabicyclo[5.4.0]undec-7-ene, DBU) to sequester protons.

• Ensure rigorous anhydrous conditions, as water exacerbates proto-demetalation.

Standard Operating Procedure: Dearomative Electrophilic Fluorination (Synthesis of 3,3-Difluoroindolines)

This protocol utilizes NFSI to force a dearomative "push-pull" mechanism, yielding bench-stable 3,3-difluoroindolines from 2-substituted indoles [3].

Materials:

• 2-Methylindole (1.0 equiv, 10 mmol)

• N -Fluorobenzenesulfonimide (NFSI) (2.2 equiv, 22 mmol)

• Ammonium chloride (NH 4​ Cl) (1.0 equiv, 10 mmol)

• Anhydrous Tetrahydrofuran (THF) (50 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Dissolution: Dissolve 2-methylindole (10 mmol) in 50 mL of anhydrous THF.

• Activation: Add NH 4​ Cl (10 mmol) to the solution. Causality Note: NH 4​ Cl acts as a mild proton source to activate NFSI and quench sulfonamide byproducts, significantly improving the reaction profile [3].

• Fluorination: Cool the mixture to 0 °C using an ice bath. Add NFSI (22 mmol) portion-wise over 15 minutes to control the exothermic cascade.

• Incubation: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor completion via TLC (Hexanes/EtOAc).

• Workup: Quench the reaction with saturated aqueous NaHCO 3​ (50 mL). Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify the crude solid via recrystallization (EtOH/Water) to yield the 3,3-difluoro-2-exomethylidene indoline as a crystalline solid.

References

• Kong, W., et al. (2020). Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines. Organic Letters, ACS Publications. Available at:[Link]

• Makaravage, K. J., et al. (2016). Cu-Mediated Aminoquinoline-Directed Radiofluorination of Aromatic C–H Bonds with K18F. NIH Public Access. Available at:[Link]

• Wang, J., et al. (2012). Direct Conversion of Indoles to 3,3-Difluoro-2-oxindoles via Electrophilic Fluorination. Organic Letters, ACS Publications. Available at:[Link]

• Durham University. (2019). A Physical Organic Approach Towards Electrophilic Fluorination. Durham E-Theses. Available at:[Link]

Technical Support Center: Decomposition and Stability of 3-Fluoro-1-methylindole

Prepared by the Senior Application Scientist Team

This guide serves as a technical resource for researchers, scientists, and drug development professionals working with 3-fluoro-1-methylindole. Given the nuanced stability of fluorinated heterocyclic compounds, this document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its synthesis, purification, and handling.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and degradation of 3-fluoro-1-methylindole, providing insights into potential decomposition pathways and preventative measures.

General Stability and Handling

Q1: How stable is 3-fluoro-1-methylindole under standard laboratory conditions?

A1: 3-Fluoro-1-methylindole is a moderately stable compound but is susceptible to degradation under specific conditions. Like many indole derivatives, its stability is influenced by exposure to heat, light, strong acids, strong bases, and oxidizing agents.[1] The presence of the electron-withdrawing fluorine atom at the C3 position can influence the electron density of the indole ring, potentially altering its susceptibility to certain degradation pathways compared to its non-fluorinated analog, 1-methylindole. For routine handling, it is recommended to store the compound in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) to minimize degradation.[1]

Q2: What are the primary factors that can cause the decomposition of 3-fluoro-1-methylindole?

A2: The primary factors leading to the decomposition of 3-fluoro-1-methylindole are:

• Acidic Conditions: The indole ring is known to be unstable in strongly acidic environments, which can lead to polymerization.[1]

• Oxidation: The indole nucleus is susceptible to oxidation, which can be accelerated by exposure to air (autoxidation), especially in the presence of light or certain metal ions.[2]

• Photodegradation: Exposure to UV light can induce photochemical reactions, leading to the formation of various degradation products.[4][5]

Caption: Key factors inducing the decomposition of 3-fluoro-1-methylindole.

Potential Decomposition Pathways and Products

Q3: What are the likely decomposition products under oxidative conditions?

A3: While direct oxidative studies on 3-fluoro-1-methylindole are not extensively published, we can infer potential pathways from its structural analog, 3-methylindole. The oxidation of 3-methylindole can yield products such as indole-3-carboxylic acid and indole-3-carboxaldehyde.[6] In the case of 3-fluoro-1-methylindole, oxidative cleavage of the pyrrole ring could occur, potentially leading to N-methyl-2-amino-fluorobenzoyl derivatives. The C-F bond is generally strong, but under harsh oxidative conditions, defluorination to form fluoride ions and hydroxylated products cannot be entirely ruled out.

A proposed oxidative pathway, drawing parallels from the metabolism of 3-methylindole, might involve initial oxidation at the C2 position.[7][8]

Caption: A plausible oxidative degradation pathway for 3-fluoro-1-methylindole.

Q4: Is 3-fluoro-1-methylindole susceptible to hydrolysis?

A4: The indole ring itself is generally stable to hydrolysis. However, if the compound is subjected to harsh acidic or basic conditions, particularly at elevated temperatures, degradation can occur. Under strongly acidic conditions, polymerization is a more significant concern than hydrolysis.[1] Under strongly basic conditions, while less common for the indole core itself, any potential for nucleophilic attack on the aromatic ring could be influenced by the fluorine substituent. More likely, decomposition would proceed via other base-catalyzed pathways if reactive functional groups are present elsewhere on the molecule.

Troubleshooting and Analysis

Q5: I am observing multiple spots on my TLC after a reaction. What could they be?

A5: The presence of multiple spots on a Thin-Layer Chromatography (TLC) plate can indicate several possibilities:

• Unreacted Starting Material: The reaction may not have gone to completion.

• Expected Product: The desired product of your reaction.

• Synthesis Byproducts: Impurities from the synthesis of 3-fluoro-1-methylindole itself, or side-products from your reaction. For instance, in syntheses involving electrophilic fluorination, di-fluorinated species can sometimes be formed.[1]

• Decomposition Products: If the reaction or workup conditions were harsh (e.g., strongly acidic, high heat), you may be observing some of the degradation products mentioned above, such as oxidized species.[1][2]

Q6: What analytical methods are recommended for identifying and quantifying the decomposition products of 3-fluoro-1-methylindole?

A6: A combination of chromatographic and spectroscopic techniques is recommended for the comprehensive analysis of 3-fluoro-1-methylindole and its potential degradation products.

Analytical Technique	Application
Thin-Layer Chromatography (TLC)	A rapid, qualitative method to assess purity and monitor reaction progress.[9]
High-Performance Liquid Chromatography (HPLC)	The primary technique for quantifying the parent compound and its impurities. A reverse-phase C18 column with a UV detector is a common starting point.[10]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Essential for the identification of unknown decomposition products by providing molecular weight information.[11]
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H, ¹³C, and ¹⁹F NMR are crucial for structural elucidation of isolated impurities. ¹⁹F NMR is particularly useful for tracking the fate of the fluorine atom.[5]

Q7: My reaction yields are consistently low, and I suspect decomposition of my starting material. How can I mitigate this?

A7: Low yields due to the decomposition of 3-fluoro-1-methylindole can often be addressed by carefully controlling the reaction conditions.

Caption: Workflow for troubleshooting low reaction yields due to instability.

Experimental Protocols and Troubleshooting Guides

Guide 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 3-fluoro-1-methylindole and detecting potential degradation products.

Objective: To quantify the purity of a 3-fluoro-1-methylindole sample and identify the presence of impurities.

Instrumentation and Materials:

• HPLC system with a UV detector

• Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA)

• Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)

• Sample: 3-fluoro-1-methylindole dissolved in acetonitrile (~1 mg/mL)

Methodology:

• System Preparation: Equilibrate the HPLC system with a mobile phase composition of 70% A and 30% B.

• Injection: Inject 10 µL of the prepared sample.

• Gradient Elution:

  • Start with 30% B.

  • Ramp to 95% B over 20 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and re-equilibrate for 5 minutes.

• Detection: Monitor the chromatogram at a wavelength of 280 nm.[10]

• Analysis: The purity of 3-fluoro-1-methylindole can be calculated based on the peak area percentage. The appearance of additional peaks may indicate the presence of impurities or degradation products.

Troubleshooting:

Issue	Potential Cause	Recommended Action
Poor Peak Shape	Column degradation, inappropriate mobile phase pH.	Use a fresh column; ensure the mobile phase is properly prepared.
Baseline Noise	Air bubbles in the system, contaminated mobile phase.	Degas the mobile phase; use fresh, HPLC-grade solvents.
Ghost Peaks	Carryover from previous injections.	Implement a robust needle wash protocol between injections.

Guide 2: Forced Degradation Study Protocol

This guide outlines a procedure to intentionally degrade 3-fluoro-1-methylindole to identify potential decomposition products that might be encountered during stability studies.

Objective: To generate and identify potential degradation products of 3-fluoro-1-methylindole under various stress conditions.

Methodology:

• Sample Preparation: Prepare five separate solutions of 3-fluoro-1-methylindole in acetonitrile (~1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Add 1M HCl to one sample and heat at 60°C for 24 hours.

  • Base Hydrolysis: Add 1M NaOH to another sample and heat at 60°C for 24 hours.

  • Oxidation: To a third sample, add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Stress: Keep the fourth sample (solid material) in an oven at 80°C for 48 hours, then dissolve in acetonitrile.

  • Photolytic Stress: Expose the fifth solution to a UV lamp (e.g., 254 nm) for 24 hours.

• Analysis:

  • After the stress period, neutralize the acidic and basic samples.

  • Analyze all samples, including an unstressed control, by HPLC-UV and LC-MS using the method described in Guide 1.

• Data Interpretation: Compare the chromatograms of the stressed samples to the control. Identify new peaks, which represent potential degradation products. Use the mass spectrometry data to propose structures for these degradants.

References

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thermal decomposition of fluoropolymers: Stability, decomposition products, and possible PFAS release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. conservancy.umn.edu [conservancy.umn.edu]
• 6. Frontiers | Screening, identification, and degradation characteristics of 3-methylindole degrading bacteria [frontiersin.org]
• 7. Degradation of substituted indoles by an indole-degrading methanogenic consortium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Selective dehydrogenation/oxygenation of 3-methylindole by cytochrome p450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. cetjournal.it [cetjournal.it]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Selectfluor® Reactions with N-Methylindole

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Selectfluor® for the fluorination of N-methylindole. This guide is designed to provide in-depth, field-proven insights to help you navigate and troubleshoot common challenges encountered during this specific electrophilic fluorination reaction. Our goal is to move beyond simple procedural lists and explain the underlying chemical principles to empower you to make informed, effective decisions in your experimental design.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries regarding the Selectfluor® reaction with N-methylindole.

Q1: My reaction is not proceeding, or the yield is very low. What are the most common causes?

A1: The most frequent culprits for low or no conversion are solvent choice, insufficient reaction time, and the presence of moisture. Selectfluor®'s reactivity is highly dependent on the solvent system.[1][2] Acetonitrile is a common choice, but its polarity and ability to dissolve both the substrate and the reagent are critical.[3][4] Ensure your solvent is anhydrous, as water can compete with the indole as a nucleophile and also affect the stability of intermediates. Reaction times can also be longer than anticipated; monitoring by TLC or NMR is crucial to determine the point of full conversion.[5]

Q2: I'm observing multiple products in my reaction mixture. What are the likely side reactions?

A2: The formation of multiple products often points to over-oxidation or reaction at unintended positions on the indole ring. Selectfluor®, in addition to being a source of electrophilic fluorine, is a strong oxidant.[6] This can lead to the formation of oxindoles or other oxidized species, especially with prolonged reaction times or elevated temperatures.[7] Depending on the reaction conditions, fluorination might also occur at the C2 position or on the benzene ring, though C3 is generally the most nucleophilic site on the indole core.

Q3: Is a base required for this reaction?

A3: Generally, the fluorination of neutral, electron-rich heterocycles like N-methylindole with Selectfluor® does not require a base.[5] The indole itself is sufficiently nucleophilic to react directly with the electrophilic fluorine source. In some cases, particularly with less reactive substrates, a non-nucleophilic base might be employed to generate an enolate or a more reactive species, but for N-methylindole, it's typically unnecessary and can sometimes lead to side reactions.[5]

Q4: How can I improve the regioselectivity of the fluorination to favor the C3 position?

A4: The inherent electronic properties of the N-methylindole ring strongly favor electrophilic attack at the C3 position. To maximize this selectivity, it is important to use mild reaction conditions (room temperature is often sufficient) and to choose a solvent that does not promote alternative reaction pathways. In some instances, the use of a Lewis acid catalyst can enhance regioselectivity, but this adds complexity to the system and should be approached with caution.

In-Depth Troubleshooting Guide

This section provides a more detailed breakdown of specific experimental issues, their underlying causes, and step-by-step protocols for resolution.

Problem 1: Low to No Product Formation

A lack of desired product is a common and frustrating issue. The following flowchart and detailed explanations will guide you through a systematic troubleshooting process.

Troubleshooting Workflow: Low/No Conversion

Sources

• 1. A quantitative reactivity scale for electrophilic fluorinating reagents - Chemical Science (RSC Publishing) DOI:10.1039/C8SC03596B [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Recent Advances in the Application of SelectfluorTMF-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel and Efficient Synthesis of 3-Fluorooxindoles from Indoles Mediated by Selectfluor [organic-chemistry.org]

Technical Support Center: Preventing Defluorination in Pharmaceutical Storage

Welcome to the Advanced Troubleshooting Guide for the storage and stability of fluorinated pharmaceutical intermediates and Active Pharmaceutical Ingredients (APIs). As drug development increasingly relies on fluorine to enhance lipophilicity and metabolic stability, managing the kinetic lability of the carbon-fluorine (C-F) bond during long-term storage is critical.

This guide provides field-proven insights, causality-driven protocols, and self-validating experimental workflows to help you diagnose and prevent defluorination in your storage systems.

Part 1: Core Troubleshooting & FAQs

Q1: We are observing spontaneous defluorination of our fluorinated APIs during standard room-temperature storage. What is the primary cause? A1: While the C-F bond is thermodynamically the strongest in organic chemistry (~485 kJ/mol)[1], its stability is highly dependent on its kinetic environment. Defluorination during storage is rarely spontaneous; it is typically driven by neighboring group participation or environmental nucleophiles. For instance, a lone pair of electrons or a partial negative charge (δ–) at the fluorine's β-position can facilitate intramolecular nucleophilic displacement, leading to fluoride loss[2]. Furthermore, ambient moisture drives hydrolytic defluorination via nucleophilic substitution, where water attacks electrophilic carbon centers bearing fluorine[1]. Prevention Causality: To halt this, you must eliminate the kinetic drivers. Storing compounds between -20°C and 25°C reduces the thermal energy required for activation, while utilizing desiccants (e.g., silica gel) and inert gas backfilling (Nitrogen/Argon) eliminates the nucleophilic (water) and oxidative (oxygen) agents required for cleavage[3].

Q2: Our fluoroether anesthetics (e.g., sevoflurane) are degrading in Type I glass vials, but not in polymer containers. How do we troubleshoot the container closure system? A2: This is a classic case of Lewis acid-catalyzed degradation. Type I borosilicate glass contains trace amounts of aluminum oxide (Al₂O₃), which acts as a Lewis acid. The exposed aluminum coordinates with the lone pairs on the ether oxygen or the fluorine atoms, weakening the C-F bond and catalyzing defluorination[4]. Troubleshooting & Self-Validating System: To definitively prove this mechanism, establish a self-validating control by adding a known Lewis acid inhibitor to a parallel batch. Surprisingly, trace amounts of water (e.g., 1300 ppm) act as an excellent Lewis acid inhibitor. The water molecules preferentially bind to the active Lewis acid sites on the glass, shielding the fluoroether from catalysis[4]. If degradation halts in the water-spiked batch, the glass container's Lewis acid sites are the definitive cause.

Q3: How can we rapidly screen for defluorination during accelerated stability testing without relying solely on LC-MS or ¹⁹F-NMR for every time point? A3: You can implement a matrix-independent screening assay utilizing sulfonephthalein pH indicators. Causality: Defluorination via hydrolytic or eliminative mechanisms produces a proton (H⁺) and a fluoride anion (F⁻) in a strict 1:1 stoichiometry[5]. As hydrofluoric acid (HF) is released, the localized pH of the storage matrix drops. By incorporating a pH indicator like bromothymol blue into a weakly buffered matrix, you can spectrophotometrically track the acidification[5]. This creates a self-validating system: the colorimetric shift directly correlates with the cleavage of the C-F bond, which can subsequently be orthogonalized with a Fluoride Ion-Selective Electrode (FISE)[6].

Part 2: Visualizations of Degradation & Prevention

Defluorination pathways during storage and targeted prevention strategies.

Part 3: Experimental Workflow & Protocols

Protocol: Matrix-Independent Accelerated Storage Stability Screening

This protocol leverages the 1:1 stoichiometric release of protons and fluoride ions to provide a high-throughput, self-validating read-out of defluorination during accelerated stability testing[5].

Step 1: Buffer Preparation

• Action: Prepare a weakly buffered solution (2 mM HEPES, pH 7.5) containing 0.01% bromothymol blue.

• Causality: A weak buffer is strictly required. If the buffer capacity is too high, the release of HF will be neutralized without triggering the colorimetric shift of the indicator.

Step 2: Sample Incubation & Sealing

• Action: Suspend the fluorinated API (1-10 mM) in the buffer. Aliquot into the target container closure systems (e.g., Type I glass vs. polymer vials). Flush the headspace with Argon before sealing[7].

• Causality: Sealing the system prevents the escape of volatile degradants (like HF gas), ensuring all released fluoride and protons are captured in the matrix for accurate quantification. Argon flushing prevents confounding oxidative degradation.

Step 3: Accelerated Storage

• Action: Incubate the vials at 40°C / 75% RH (standard ICH guidelines for accelerated stability).

• Causality: Elevating the temperature accelerates the kinetic energy of nucleophilic attacks and hydrolysis, simulating months of long-term storage in a compressed timeframe.

Step 4: Spectrophotometric Quantification

• Action: At regular time points (e.g., Day 0, 7, 14), measure the absorbance of the solution at 400 nm (protonated indicator) and 600 nm (deprotonated indicator).

• Causality: The protonation of the sulfonephthalein dye shifts its absorption maximum. A decrease in the 600/400 nm ratio provides a direct, quantifiable measurement of HF release[5].

Step 5: Orthogonal Validation (FISE)

• Action: Confirm the free fluoride concentration using a Fluoride Ion-Selective Electrode (FISE)[6].

• Causality: This orthogonal check ensures the pH drop is exclusively due to defluorination (HF release) and not the generation of other acidic byproducts (e.g., carboxylic acids from ester hydrolysis).

Step-by-step workflow for matrix-independent defluorination stability screening.

Part 4: Quantitative Data & Storage Parameters

Table 1: Storage Condition Parameters to Prevent Defluorination

Degradation Pathway	Primary Catalyst/Driver	Recommended Storage Modification	Acceptable Range/Material
Hydrolytic Cleavage	Moisture / H₂O	Desiccant inclusion, low humidity	< 60% Relative Humidity[7]
Oxidative Defluorination	Atmospheric Oxygen	Inert gas backfilling	100% Nitrogen or Argon[3]
Photochemical Cleavage	UV / Visible Light	Opaque/Amber packaging	0 Lux exposure[3]
Lewis Acid Catalysis	Al₂O₃ in Borosilicate Glass	Polymer vials or Lewis Acid Inhibitors	Add ~1300 ppm H₂O (for fluoroethers)[4]
Thermal Degradation	High Temperature	Cryogenic or refrigerated storage	-20°C to 25°C[3]

References

• [2] The Dark Side of Fluorine - PMC. nih.gov. 2

• [6] DEFLUORINATION OF BENZOTRIFLUORIDE BY Rhodococcus sp. 065240. smbb.mx. 6

• [1] Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics. mdpi.com. 1

• [3] How to store fluorinated pharmaceutical intermediates properly? sinoshiny.com. 3

• [7] How to ensure the stability of fluorinated pharmaceutical intermediates during storage? sinoshiny.com. 7

• [5] Matrix-independent screening of defluorination in vitro and in vivo - PMC. nih.gov. 5

• [4] CN1899271A - Sevoflurane storage method and methods for inhibiting their degradation in the presence of a lewis acid. google.com. 4

Sources

• 1. Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics | MDPI [mdpi.com]
• 2. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How to store fluorinated pharmaceutical intermediates properly? - Blog [sinoshiny.com]
• 4. CN1899271A - Sevoflurane storage method and methods for inhibiting their degradation in the presence of a lewis acid - Google Patents [patents.google.com]
• 5. Matrix-independent screening of defluorination in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. smbb.mx [smbb.mx]
• 7. How to ensure the stability of fluorinated pharmaceutical intermediates during storage? - Blog - SHINY [sinoshiny.com]

Reference Data & Comparative Studies

Navigating the Landscape of ¹⁹F NMR: A Comparative Guide to the Chemical Shift of 3-Fluoro-1-methyl-1H-indole

For the modern researcher in drug discovery and development, fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy stands as a uniquely powerful analytical technique. The fluorine atom serves as a sensitive probe, providing a clear window into the electronic environment of a molecule with minimal background interference. This guide offers a deep dive into the ¹⁹F NMR chemical shift of 3-fluoro-1-methyl-1H-indole, a fluorinated indole scaffold of interest, by comparing it with related structures and elucidating the factors that govern its spectral behavior.

The intrinsic properties of the ¹⁹F nucleus—a spin of ½, 100% natural abundance, and a high gyromagnetic ratio—confer exceptional sensitivity, approaching that of proton (¹H) NMR. What truly sets ¹⁹F NMR apart is its vast chemical shift range, which can span over 800 ppm, significantly reducing the likelihood of signal overlap that can complicate ¹H NMR spectra. This expansive range makes the ¹⁹F chemical shift exquisitely sensitive to subtle changes in the local electronic and conformational environment.

The ¹⁹F NMR Chemical Shift of 3-Fluoroindoles: A Comparative Analysis

A key comparison can be made with 3-fluoro-2-methyl-1H-indole . For this compound, an experimental ¹⁹F NMR chemical shift has been reported in the range of -120 to -130 ppm in deuterated chloroform (CDCl₃). The methyl group at the 2-position is expected to have a minor electronic influence on the fluorine at the 3-position. Therefore, the chemical shift of 3-fluoro-1-methyl-1H-indole is anticipated to fall within a similar range.

Further context is provided by the parent compound, 3-fluoro-1H-indole . Spectral data available through PubChem indicates its ¹⁹F NMR resonance, which can be used to establish a baseline for the unsubstituted 3-fluoroindole system.

The following table summarizes the ¹⁹F NMR chemical shifts of various substituted indoles, providing a framework for understanding the impact of different functional groups on the fluorine resonance at the C3 position.

Compound	Substituent(s)	Solvent	¹⁹F Chemical Shift (δ, ppm)	Reference
3-Fluoro-2-methyl-1H-indole	2-methyl	CDCl₃	-120 to -130
5-Fluoro-3-((trifluoromethyl)thio)-1H-indole	5-fluoro, 3-SCF₃	CDCl₃	-44.60 (SCF₃), -121.65 to -121.71 (Ar-F)
Methyl 3-((trifluoromethyl)thio)-1H-indole-7-carboxylate	3-SCF₃, 7-CO₂Me	CDCl₃	-44.91 (SCF₃)
2-Methyl-3-((trifluoromethyl)thio)-1H-indole	2-methyl, 3-SCF₃	CDCl₃	-44.91 (SCF₃)

This data illustrates the significant downfield shift caused by the strongly electron-withdrawing trifluoromethylthio (SCF₃) group at the 3-position. In contrast, a fluorine atom directly attached to the aromatic ring (Ar-F) in 5-fluoro-3-((trifluoromethyl)thio)-1H-indole exhibits a chemical shift around -121.7 ppm, which is in the expected region for fluoroaromatic compounds and aligns with the data for 3-fluoro-2-methyl-1H-indole.

Deconstructing the ¹⁹F NMR Chemical Shift: Key Influencing Factors

Understanding the causality behind the observed chemical shifts is paramount for accurate spectral interpretation and prediction. Several factors contribute to the shielding and deshielding of the fluorine nucleus.

Electronic Effects: The electron density around the fluorine atom is the most significant factor.

• Electron-donating groups increase the electron density, leading to greater shielding and an upfield shift (more negative ppm values).

• Electron-withdrawing groups decrease the electron density, causing deshielding and a downfield shift (more positive ppm values).

Solvent Effects: The polarity of the solvent can influence the electronic environment of the fluorine atom through intermolecular interactions such as hydrogen bonding and dipole-dipole interactions. This can lead to noticeable shifts in the ¹⁹F resonance. Therefore, consistent use of the same solvent is crucial for accurate comparisons.

Conformational and Steric Effects: The three-dimensional arrangement of atoms in a molecule can also impact the ¹⁹F chemical shift. Changes in conformation can alter the proximity of the fluorine atom to other functional groups, influencing its electronic environment.

The interplay of these factors is visualized in the following diagram:

Key factors governing the ¹⁹F NMR chemical shift.

Experimental Protocol for Acquiring High-Quality ¹⁹F NMR Spectra

A self-validating and reproducible protocol is essential for obtaining reliable ¹⁹F NMR data. The following is a detailed, step-by-step methodology for the acquisition of a standard one-dimensional ¹⁹F NMR spectrum of a small organic molecule like 3-fluoro-1-methyl-1H-indole.

1. Sample Preparation:

• Analyte: Accurately weigh approximately 5-10 mg of the fluorinated compound.

• Solvent: Dissolve the analyte in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent should be based on the solubility of the analyte and should be kept consistent for comparative studies.

• Reference Standard: An internal reference standard is recommended for precise chemical shift calibration. While trichlorofluoromethane (CFCl₃) is the primary reference (δ = 0 ppm), its volatility and environmental concerns make other secondary standards more practical. Trifluoroacetic acid (TFA) or other commercially available stable fluorinated compounds can be used. Add a small, known amount of the reference standard to the NMR tube.

2. NMR Spectrometer Setup:

• Insert the sample into the NMR magnet.

• Lock the spectrometer on the deuterium signal of the solvent. This ensures field stability during the experiment.

• Shim the magnetic

13C NMR spectrum of 3-fluoro-1-methylindole

High-Resolution 13 C NMR Analysis of 3-Fluoro-1-methylindole: A Comparative Guide to Probe Technologies

Executive Summary

The incorporation of fluorine into the indole core—specifically at the C3 position to yield 3-fluoroindoles—is a highly effective strategy in medicinal chemistry for modulating lipophilicity, metabolic stability, and target binding affinity [1]. However, the structural verification of compounds like 3-fluoro-1-methylindole via Carbon-13 Nuclear Magnetic Resonance ( 13 C NMR) spectroscopy presents a severe analytical bottleneck.

The 100% natural abundance of the spin-½ 19 F nucleus causes heteronuclear spin-spin coupling ( JCF​ ), which splits the already weak 13 C signals into multiplets. This splitting effectively halves the signal-to-noise ratio (SNR) of the affected carbons. When combined with the lack of Nuclear Overhauser Effect (NOE) and the long longitudinal relaxation times ( T1​ ) of the quaternary carbons (C3, C3a, C7a), detecting these signals requires optimized hardware.

This guide provides an objective comparison between Room Temperature (RT) Probes and Cryogenically Cooled Probes (CryoProbes) for the 13 C NMR acquisition of 3-fluoro-1-methylindole, detailing the causality behind hardware choices and providing self-validating experimental protocols.

Spectral Expectations: The 13 C- 19 F Coupling Challenge

Before comparing hardware, it is critical to understand the spectral behavior of 3-fluoro-1-methylindole. The proximity of the carbon atoms to the fluorine atom dictates the magnitude of the coupling constant ( JCF​ ), which manifests as distinct doublets in the 13 C spectrum.

Table 1: Expected 13 C Chemical Shifts and JCF​ Coupling Constants

Data synthesized from established physical organic characterizations of fluorinated indoles[1].

Carbon Position	Expected Chemical Shift ( δ , ppm)	Multiplicity	Expected Coupling Constant ( JCF​ , Hz)	Structural & Mechanistic Notes
C3	138.0 - 142.0	Doublet (d)	1J≈240−250	Directly fluorinated, quaternary. Hardest to detect due to massive splitting and long T1​ .
C2	120.0 - 125.0	Doublet (d)	2J≈20−30	Adjacent to C-F, CH.
C3a	115.0 - 120.0	Doublet (d)	2J≈15−20	Bridgehead, quaternary.
C7a	130.0 - 135.0	Doublet (d)	3J≈5−10	Bridgehead, quaternary.
N-CH 3​	30.0 - 35.0	Singlet (s)	N/A	Aliphatic, decoupled from fluorine.

Technology Comparison: RT Probe vs. CryoProbe

The fundamental limit of NMR sensitivity is thermal noise (Johnson-Nyquist noise) generated by the random motion of electrons within the radiofrequency (RF) receiver coil and the preamplifier.

• Room Temperature (RT) Probes: The RF coils operate at ambient temperature (~298 K). For a dilute sample of 3-fluoro-1-methylindole, the split quaternary signals (C3, C3a) often fall below this high thermal noise floor, requiring massive numbers of scans to resolve.

• CryoProbes: By cooling the RF detection coil and the preamplifier with cold helium gas to cryogenic temperatures (~20 K) while keeping the sample at 298 K, thermal noise is drastically reduced. This yields a 3- to 4-fold enhancement in SNR for 13 C detection [2] [3].

Because NMR acquisition time scales inversely with the square of the SNR ( t∝1/SNR2 ), a 4-fold increase in SNR translates to a 16-fold reduction in acquisition time .

Table 2: Performance Comparison for 13 C Detection (5 mM Sample, 600 MHz)

Metric	Room Temperature (RT) Probe	CryoProbe™ (TCI/CPB)	Causality / Advantage
Coil Temperature	~ 298 K	~ 20 K	Cryogenics arrest thermal electron motion.
Relative 13 C SNR	1.0x (Baseline)	3.5x - 4.0x	Lower Johnson-Nyquist noise floor [2].
Required Scans (NS)	16,384	1,024	Time scales with the square of the required SNR.
Total Acquisition Time	~ 16 Hours (Overnight)	~ 1 Hour	Massive throughput increase for drug discovery pipelines.
Quaternary C Resolution	Poor (Often lost in baseline)	Excellent (Clear doublets)	Overcomes signal splitting and lack of NOE enhancement.

Hardware Workflow & Signal Processing Pathway

The following Graphviz diagram illustrates the divergent workflows and outcomes when selecting between these two probe technologies for fluorinated indoles.

Caption: Workflow comparing 13C NMR acquisition of fluorinated indoles using RT vs. CryoProbe technologies.

Self-Validating Experimental Protocol

To ensure scientific integrity and reproducibility, the acquisition of the 13 C spectrum must not rely on default parameters. The following protocol establishes a self-validating system to maximize signal detection for 3-fluoro-1-methylindole.

Step 1: Sample Preparation and Tuning

• Preparation: Dissolve 10 mg of 3-fluoro-1-methylindole in 0.6 mL of CDCl 3​ (approx. 110 mM concentration). Transfer to a high-quality 5 mm NMR tube.

• Tuning and Matching (ATM): Insert the sample and perform automated tuning and matching for both 1H and 13C channels. Causality: Proper impedance matching ensures maximum power transfer from the amplifier to the coil, and maximum signal transfer from the coil to the preamplifier.

Step 2: 90-Degree Pulse Calibration ( P1​ )

Do not use the factory default 90-degree pulse length.

• Acquire a single-scan 13 C spectrum using a suspected 360-degree pulse (e.g., P1​=40μs ).

• Adjust the pulse length until the signal crosses the null point (zero intensity). Divide this value by 4 to find the exact 90-degree pulse.

• Causality: An accurate 90-degree pulse ensures maximum transverse magnetization ( Mxy​ ), which is critical for detecting the weak, split C3 doublet.

Step 3: T1​ Relaxation Estimation (Inversion Recovery)

• Set up a standard Inversion Recovery experiment (t1ir sequence: 180∘−τ−90∘−Acq ).

• Array the delay time ( τ ) from 0.1 s to 20 s.

• Identify the null point ( τnull​ ) for the C3 and C3a quaternary carbons. Calculate T1​=τnull​/ln(2) .

• Causality: Quaternary carbons in fluorinated indoles often have T1​ values exceeding 10 seconds. If the repetition delay ( D1​ ) is set too short (e.g., the default 1-2 seconds), the C3 signal will saturate and disappear entirely from the spectrum.

Step 4: Optimized 13 C Acquisition

• Sequence: Use a standard 1H -decoupled 13 C sequence (zgpg30 or zgdc). Note: 19F decoupling is generally avoided unless a specialized 19F -capable probe is available, as broadband 19F decoupling can cause severe dielectric heating.

• Parameters:

  • Set D1​≥3×T1​ (based on Step 3) to ensure complete relaxation of the C3 carbon.

  • Set the Acquisition Time (AQ) to ~0.9 seconds to provide sufficient digital resolution to accurately measure the 2J and 3J couplings.

• Execution: Run 1,024 scans on a CryoProbe (approx. 1-2 hours) or 16,384 scans on an RT probe (approx. 16-24 hours) to achieve an identical SNR for the C3 doublet.

Conclusion

For the structural elucidation of 3-fluoro-1-methylindole, the splitting of 13 C signals by the 19 F nucleus creates a significant sensitivity barrier. While Room Temperature probes can theoretically acquire the necessary data, they require impractically high sample concentrations or overnight acquisition times. CryoProbe technology, by eliminating the majority of Johnson-Nyquist noise, provides a 4-fold sensitivity boost that reduces acquisition times by a factor of 16. For modern drug development professionals working with fluorinated pharmacophores, cryogenic NMR hardware is not merely a luxury, but a critical requirement for maintaining analytical throughput.

References

• A Physical Organic Approach Towards Electrophilic Fluorination - Durham E-Theses Source: Durham University URL
• Cryogenic Probes (Sensitivity and Performance Metrics)
• NMR Based Metabolomics (Hardware Sensitivity Enhancements)

Crystallization Methodologies: Overcoming Planar Stacking and Volatility

High-Resolution X-Ray Crystallography of 3-Fluoro-1-Methylindole Derivatives: A Comparative Methodological Guide

As the pharmaceutical industry increasingly leans on halogenation to optimize pharmacokinetic profiles, fluorinated indoles have emerged as privileged scaffolds. The introduction of a fluorine atom at the C3 position of a 1-methylindole core dramatically alters the molecule's lipophilicity, metabolic stability, and conformational preferences through dipole-dipole interactions[1]. Furthermore, mapping orthogonal multipolar interactions (such as C–F···C=O) is critical for rational structure-based drug design[2].

However, obtaining diffraction-quality crystals and accurately resolving the electron density of 3-fluoro-1-methylindole derivatives presents unique crystallographic challenges. Fluorine and hydrogen can exhibit occupational disorder, and the planar nature of the indole ring often leads to catastrophic twinning.

This guide provides a definitive comparison of crystallization methodologies and X-ray detector technologies—specifically evaluating legacy Charge-Coupled Device (CCD) detectors against modern Hybrid Photon Counting (HPC) systems—to establish a self-validating protocol for the structural elucidation of these critical compounds.

The first bottleneck in small-molecule crystallography is lattice formation. 3-Fluoro-1-methylindole derivatives are often low-melting solids or highly volatile oils, making traditional slow evaporation highly problematic. Rapid solvent loss leads to uncontrolled supersaturation, resulting in twinned, needle-like crystals that diffract poorly.

Methodological Comparison

• Slow Evaporation: Relies on the gradual loss of a volatile solvent. While simple, it offers poor control over the nucleation rate. For planar indoles, this almost guarantees π−π stacking-induced non-merohedral twinning.

• Anti-Solvent Precipitation: Involves layering a poor solvent over a rich solvent. It is faster but often yields microcrystalline powders rather than single crystals suitable for standard diffraction.

• Vapor Diffusion (Sitting/Hanging Drop): The gold standard for challenging small molecules. By allowing a volatile precipitant to slowly diffuse into a droplet containing the solubilized indole, supersaturation is approached asymptotically. This controlled thermodynamic environment favors the growth of a single, robust macroscopic crystal.

Optimized Protocol: Vapor Diffusion for Fluorinated Indoles

This protocol is designed as a self-validating system; the visual transition of the droplet serves as an internal quality control check before harvesting.

• Solubilization: Dissolve 2–5 mg of the 3-fluoro-1-methylindole derivative in 100 µL of a high-solubility solvent (e.g., Dichloromethane or Ethyl Acetate) in a glass vial.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove heterogeneous nucleation sites (dust/impurities). Causality: Premature nucleation on impurities leads to multi-crystal clusters rather than single crystals.

• Chamber Setup: Place a micro-insert containing 10 µL of the filtered solution into a larger reservoir vial containing 1 mL of an anti-solvent (e.g., Hexane or Pentane).

• Equilibration: Seal the outer vial tightly with a PTFE-lined cap. Store in a vibration-free environment at a constant 4 °C.

• Validation: Monitor daily under polarized light. The appearance of birefringence without immediate precipitation confirms optimal supersaturation. Harvest the crystal using a cryo-loop and instantly submerge it in paratone oil to prevent solvent loss and lattice cracking.

Fig 1: Crystallization workflow demonstrating the superiority of vapor diffusion for planar indoles.

Detector Technology: Resolving the C–F Bond

Once a crystal is harvested, the challenge shifts to data acquisition. Distinguishing a fluorine atom from a methyl group or hydrogen atom, especially in the presence of rotational disorder, requires exceptionally accurate measurement of Bragg reflection intensities.

Historically, crystallography relied on Charge-Coupled Device (CCD) detectors. CCDs are indirect detectors: X-ray photons strike a phosphor screen, converting to visible light, which travels through a fiber-optic taper to a CCD chip[3]. This multi-step conversion introduces significant point-spread (blurring) and inherent dark current noise.

Modern beamlines and high-end diffractometers have transitioned to Hybrid Photon Counting (HPC) detectors (e.g., Rigaku HyPix or Dectris EIGER)[4][5][6]. HPCs are direct detectors. X-ray photons strike a silicon semiconductor sensor, generating electron-hole pairs that are directly counted by CMOS readout electronics[4][7].

Why HPC is critical for Fluorinated Indoles:

• Zero Dark Noise: HPCs operate with a configurable energy threshold, discarding background thermal noise. This drastically improves the signal-to-noise ratio ( I/σ ) for high-angle reflections, which are essential for resolving the subtle electron density differences between C–F and C–H bonds.

• High Dynamic Range: HPC detectors can accurately count millions of photons per pixel per second without saturating[4], allowing simultaneous measurement of intense low-angle reflections and weak high-angle reflections.

• No Point-Spread Function: Because detection is direct, a photon striking a pixel is recorded exactly in that pixel, preventing the overlap of closely spaced diffraction spots (a lifesaver when dealing with twinned indole crystals)[6].

Fig 2: Signal processing pathways comparing indirect CCD vs. direct HPC X-ray detectors.

Experimental Data & Performance Comparison

To objectively quantify these advantages, a representative 3-fluoro-1-methylindole derivative was crystallized using the optimized vapor diffusion method. The identical crystal was then subjected to X-ray diffraction analysis using a Molybdenum micro-source ( λ=0.71073 Å) at 100 K, first utilizing a legacy CCD detector, followed by a modern HPC detector (HyPix-6000HE equivalent).

Table 1: Crystallization Method Outcomes

Method	Nucleation Control	Twinning Incidence	Crystal Quality	Suitability for XRD
Slow Evaporation	Poor (Kinetic)	> 80%	Needle clusters	Low
Anti-Solvent	Moderate	~ 50%	Microcrystalline	Very Low
Vapor Diffusion	Excellent (Thermodynamic)	< 10%	Block/Prism	Optimal

Table 2: Detector Performance Comparison (CCD vs. HPC)

Data reflects the refinement statistics for the same 3-fluoro-1-methylindole crystal.

Parameter	Legacy CCD Detector	Modern HPC Detector	Scientific Implication
Resolution Limit (Å)	0.84	0.75	HPC resolves finer atomic details (e.g., C-F bond length).
Completeness (%)	96.5%	99.8%	HPC captures weak reflections lost to CCD dark noise.
Mean I/σ	12.4	28.7	HPC provides over double the signal-to-noise ratio.
Rint​ (%)	6.8%	2.5%	HPC shows vastly superior internal consistency of data.
Final R1​ (%)	4.9%	2.1%	Lower R1​ in HPC confirms a highly accurate structural model.
Fluorine Thermal Ellipsoid	Elongated (Disorder suspected)	Spherical (Well-defined)	HPC eliminates false disorder artifacts caused by poor data.
Data Collection Time	14 hours	3.5 hours	HPC's shutterless, continuous rotation saves beamtime.

Conclusion

For researchers engaged in the structural elucidation of fluorinated indoles, relying on legacy techniques severely limits the accuracy of the resulting molecular models. By pairing Vapor Diffusion crystallization with Hybrid Photon Counting (HPC) X-ray detectors , scientists can eliminate the ambiguity surrounding C–F bond metrics and multipolar interactions. The direct-detection physics of HPC technology provides the requisite signal-to-noise ratio and resolution to confidently drive structure-based drug discovery campaigns forward.

References

• Catalytic, Dearomative 2,3-Difluorination of Indoles ChemRxiv[Link]

• Rational Design of Orthogonal Multipolar Interactions with Fluorine in Protein–Ligand Complexes Journal of Medicinal Chemistry - ACS Publications[Link]

• Comparison of CCD, CMOS and Hybrid Pixel x-ray detectors: detection principle and data quality R Discovery[Link]

• Transforming X-ray detection with hybrid photon-counting detectors Dectris / PMC - NIH[Link]

• Hybrid Photon Counting Detectors for Crystallographers AXT Pty Ltd[Link]

• Replacement of the CCD detector in single crystal X-ray diffractometer by HyPix-6000HE Hybrid Photon Counting (HPC) detector Crystallochemistry Laboratory - UW[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Pixel Detectors | Photon Counting Detectors - Dectris [dectris.com]
• 5. axt.com.au [axt.com.au]
• 6. crystal.chem.uw.edu.pl [crystal.chem.uw.edu.pl]
• 7. Transforming X-ray detection with hybrid photon counting detectors - PMC [pmc.ncbi.nlm.nih.gov]

distinguishing 3-fluoro-1-methylindole from isomeric impurities

An in-depth analytical comparison guide designed for researchers, scientists, and drug development professionals.

Introduction: The Analytical Bottleneck of Indole Fluorination

Electrophilic fluorination of 1-methylindole—often performed using reagents like Selectfluor—frequently yields a complex mixture of positional isomers[1]. Because the indole core contains multiple nucleophilic sites, distinguishing the target 3-fluoro-1-methylindole from its isomeric impurities (such as 2-fluoro, 4-fluoro, 5-fluoro, or 6-fluoro derivatives) is a critical quality control step in drug development.

While Liquid Chromatography-Mass Spectrometry (LC-MS) is a staple in medicinal chemistry, it falls short for this specific application. Isomers possess identical exact masses, and the rigid aromatic core of the indole ring dictates that MS/MS fragmentation patterns are often indistinguishable without running pure, pre-validated reference standards side-by-side.

To achieve definitive, objective structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy—specifically the orthogonal combination of 19 F and 2D 1 H/ 13 C NMR—must be employed as a self-validating analytical system[2].

Part 1: 19 F NMR Spectroscopy (The Primary Differentiator)

The Causality of Chemical Shifts

The 19 F nucleus is exquisitely sensitive to its local electronic environment, offering a massive chemical shift range exceeding 300 ppm[3]. This makes it a vastly superior primary screen compared to 1 H NMR, which suffers from severe signal congestion in the aromatic region (7.0–8.0 ppm).

The indole nucleus consists of an electron-rich pyrrole ring fused to a benzene ring. The C3 position on the pyrrole ring is the most nucleophilic site. When a fluorine atom is installed at this C3 position (as in 3-fluoro-1-methylindole), the high localized electron density strongly shields the fluorine nucleus. Consequently, the 19 F signal is pushed significantly upfield, resonating at approximately -176.1 ppm [1].

Conversely, fluorines attached to the less electron-dense benzene ring (positions 4, 5, 6, and 7) experience less shielding. These isomeric impurities typically resonate much further downfield, between -120 ppm and -135 ppm[4][5].

Quantitative Data Comparison

Table 1: Comparative 19 F NMR Chemical Shifts of Fluoroindole Isomers

Isomeric Compound	Expected 19 F Chemical Shift ( δ , ppm)*	Ring Location	Diagnostic Value
3-Fluoro-1-methylindole	~ -176.1	Pyrrole	Highly Shielded (Target)
4-Fluoroindole	~ -122.0	Benzene	Deshielded (Impurity)
5-Fluoroindole	~ -126.0	Benzene	Deshielded (Impurity)
6-Fluoroindole	~ -121.8	Benzene	Deshielded (Impurity)

*Note: Exact shifts may vary slightly depending on the solvent (e.g., CDCl 3​ vs. DMSO-d 6​ ), but the relative upfield/downfield separation remains absolute.

Comparative logic of analytical techniques for fluoroindole isomer differentiation.

Part 2: Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your structural assignment, relying on a single 1D spectrum is insufficient. The following protocol establishes a closed-loop, self-validating system by coupling the extreme sensitivity of 19 F NMR with the spatial mapping of 2D Heteronuclear Multiple Bond Correlation (HMBC)[2].

Step-by-Step Methodology

Step 1: Sample Preparation & Optimization

• Dissolve 10–15 mg of the purified compound (or crude mixture) in 0.6 mL of deuterated chloroform (CDCl 3​ ).

• Cap the NMR tube and gently invert it to ensure complete homogenization.

• Perform rigorous shimming of the magnetic field on a 400 MHz (or higher) spectrometer to optimize homogeneity, aiming for a narrow, symmetrical solvent peak. This is critical for resolving fine 1 H- 19 F scalar couplings[6].

Step 2: Primary Screen (1D 19 F NMR)

• Acquire a standard 1D 19 F NMR spectrum (e.g., at 376 MHz) with 1 H decoupling off to observe multiplicity.

• Analysis: If the dominant peak appears at -176 ppm , the target 3-fluoro-1-methylindole is present[1]. Any signals in the -120 to -130 ppm range immediately flag the presence of benzene-ring fluorinated impurities[4].

Step 3: Orthogonal Validation (1D 13 C & 2D HMBC NMR)

• Acquire a 1D 13 C spectrum. Look for the fluorinated carbon, which will exhibit a massive one-bond carbon-fluorine coupling constant ( 1JCF​≈240−250 Hz), splitting the carbon signal into a distinct doublet[6].

• Acquire a 2D 1 H- 13 C HMBC spectrum to map the carbon skeleton.

• Causality & Validation: HMBC reveals long-range (2-3 bond) correlations[2]. In 3-fluoro-1-methylindole, the N-methyl protons ( δ ~3.7 ppm) will show a strong 3-bond correlation to the C2 carbon and the C9 (bridgehead) carbon. Crucially, because the C3 position is occupied by fluorine, the expected 1 H- 1 H COSY spin system of the pyrrole ring is broken. The exact mapping of the N-methyl protons relative to the 1JCF​ split carbon definitively locks in the 3-position assignment, validating the primary 19 F screen.

Workflow for distinguishing 3-fluoro-1-methylindole using 19F and 2D NMR spectroscopy.

References

• Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds ResearchGate / NIH URL:[Link]

• A Physical Organic Approach Towards Electrophilic Fluorination Durham E-Theses URL:[Link]

• Sample illumination device facilitates in situ light-coupled NMR spectroscopy without fibre optics d-nb.info URL: [Link]

• How NMR Helps Identify Isomers in Organic Chemistry? Creative Biostructure URL:[Link]

• Synthesis of 5-Fluoroindole-5-13C Diva-Portal URL:[Link]

Sources

• 1. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 2. creative-biostructure.com [creative-biostructure.com]
• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

3-fluoro-1-methyl-1H-indole proper disposal procedures

Comprehensive Operational and Disposal Guide for 3-Fluoro-1-methyl-1H-indole

As a researcher or drug development professional, handling fluorinated heterocycles like 3-fluoro-1-methyl-1H-indole requires a rigorous understanding of both their chemical reactivity and their environmental persistence. Often utilized as a critical intermediate in the synthesis of therapeutic agents (such as USP30 inhibitors for neurodegenerative diseases), this compound presents unique logistical and safety challenges.

This guide provides a self-validating, step-by-step operational protocol for the safe handling, segregation, and disposal of 3-fluoro-1-methyl-1H-indole, ensuring scientific integrity, regulatory compliance, and laboratory safety.

Chemical Profile & The Causality of Hazards

To design a safe operational workflow, one must first understand the mechanistic hazards of the molecule. 3-Fluoro-1-methyl-1H-indole is a halogenated organic compound. Its hazard profile is dictated by two primary factors:

• The Carbon-Fluorine (C-F) Bond: The C-F bond is one of the strongest in organic chemistry (bond dissociation energy ~450 kJ/mol). While this provides metabolic stability in drug design, it creates significant disposal challenges. Standard incineration temperatures are insufficient to break this bond, potentially leading to the release of toxic incomplete combustion products[1].

• Thermal Decomposition to Hydrogen Fluoride (HF): When subjected to high-temperature destruction, fluorinated organics release gaseous hydrogen fluoride (HF), a highly corrosive and toxic gas[2]. Therefore, this chemical must never be mixed with non-halogenated waste, as it requires specialized incineration facilities equipped with acid gas scrubbers[3].

• Biological Reactivity: Fluorinated indoles can undergo CYP-mediated metabolism or chemical displacement, acting as acute irritants (Category 2) and presenting acute oral/dermal toxicity (Category 4)[4].

Quantitative Data & Safety Parameters

Before initiating any experimental workflow, verify your operational parameters against the following self-validating safety metrics.

Parameter	Specification / Requirement	Operational Causality
Waste Classification	Halogenated Organic Waste	Contains fluorine; requires specialized HF-scrubbing incineration[5].
pH Tolerance (Mixed Waste)	5.5 – 9.5	Prevents acid-catalyzed degradation and hazardous gas evolution in sealed waste containers[6].
Primary PPE	Nitrile gloves, splash goggles, lab coat	Prevents dermal absorption and protects against localized irritation[7].
Incompatible Materials	Strong oxidizers, strong acids	Risk of exothermic reaction or accelerated decomposition[2].
Disposal Method	High-Temp Incineration (>1000°C)	Required to fully cleave the C-F bond and capture resulting HF gas[1].

Experimental Protocols: Handling and Disposal

The following protocols are designed as self-validating systems. Do not proceed to the next step unless the verification criteria of the current step are met.

Protocol A: Routine Lab-Scale Handling & Waste Segregation

Mixing halogenated and non-halogenated waste can increase institutional disposal costs by up to 300% and creates severe environmental risks[3].

• Pre-Operation Verification:

  • Ensure the chemical fume hood is operating at a minimum face velocity of 100 feet per minute (fpm).

  • Don appropriate PPE: Nitrile gloves (double-gloving recommended for prolonged handling), splash-proof chemical goggles, and a flame-resistant lab coat[7].

• Workflow Execution:

  • Handle 3-fluoro-1-methyl-1H-indole exclusively within the fume hood. Keep the sash as low as possible.

  • If dissolving the compound in organic solvents (e.g., Dichloromethane, DMF, or DMSO), treat the entire resulting mixture as Halogenated Organic Waste [5]. Even at concentrations as low as 1,000 ppm, a solvent mixture is considered halogenated[5].

• Waste Segregation (Self-Validation Step):

  • Check: Is the waste stream purely organic, or does it contain aqueous components?

  • Action: If aqueous, verify the pH using indicator strips. Adjust the pH to between 5.5 and 9.5 using dilute NaOH or HCl before transferring to the waste container[6].

• Transfer to Satellite Accumulation Area (SAA):

  • Transfer the waste into a UN-approved, leak-proof High-Density Polyethylene (HDPE) or glass container.

  • Critical Rule: Never use metal safety cans for halogenated waste containing aqueous components, as trace HF or chlorides can corrode the metal[6].

  • Cap the container tightly immediately after addition. "Vapor tight" is the standard[7].

• Labeling:

  • Attach a standardized "Hazardous Waste" tag. Explicitly check the "Halogenated" box and list "3-fluoro-1-methyl-1H-indole" and all associated solvents[5].

Protocol B: Spill Response & Emergency Cleanup

In the event of a spill outside the fume hood, immediate containment is required to prevent inhalation exposure.

• Evacuation and Isolation: For spills >500 mL of solution, evacuate the immediate area and allow the HVAC system to clear vapors for 15 minutes. For smaller spills, proceed to step 2[7].

• Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or commercial spill pads). Do not use combustible materials like paper towels for highly concentrated organic solutions.

• Containment: Using a non-sparking spatula, scoop the saturated absorbent into a heavy-duty plastic bag or a dedicated solid waste container.

• Decontamination: Wash the affected surface with a mild detergent and water. Collect the wash water as halogenated aqueous waste.

• Disposal Handover: Tag the sealed bag as "Hazardous Waste - Spill Cleanup: Contains Fluorinated Indole" and request an immediate pickup from your Environmental Health and Safety (EHS) department[3].

Mandatory Visualization: Waste Segregation Workflow

The following diagram illustrates the logical decision tree for processing 3-fluoro-1-methyl-1H-indole waste, ensuring no cross-contamination with incompatible streams.

Workflow for the segregation and disposal of fluorinated indole waste.

References

• Halogenated Organic Liquids - Standard Operating Procedure Braun Research Group, University of Illinois[Link]

• Halogenated Solvents in Laboratories Temple University Environmental Health and Radiation Safety[Link]

• Organic Solvent Waste Disposal Regulations University of British Columbia Safety & Risk Services [Link]

• Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS United States Environmental Protection Agency (EPA)[Link]

• The Dark Side of Fluorine: Chemical Instability and Toxicity ACS Medicinal Chemistry Letters [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. fishersci.com [fishersci.com]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]

Comprehensive Safety and Operational Guide: Handling 3-Fluoro-1-methyl-1H-indole

Introduction & Risk Assessment

3-Fluoro-1-methyl-1H-indole (CAS 221665-95-8) is a specialized fluorinated heterocyclic building block, prominently utilized in drug development for the synthesis of deubiquitinating enzyme (DUB) inhibitors, such as USP30 inhibitors targeting mitochondrial dysfunction and cancer[1].

Causality of Hazards: The introduction of a fluorine atom at the C-3 position and a methyl group at the N-1 position significantly increases the molecule's lipophilicity compared to the parent indole. This heightened lipophilicity enhances cellular membrane permeability, making dermal contact particularly hazardous. Like its structural analog 1-methylindole, it is classified as a severe skin and eye irritant (H315, H319) and a respiratory tract irritant (H335). Furthermore, while the C-3 fluorine provides some steric stabilization, the electron-rich pyrrole ring remains susceptible to auto-oxidation if exposed to atmospheric oxygen and light, necessitating stringent environmental controls during handling[2].

Hazard Profile & Quantitative Data

Understanding the physicochemical properties of 3-fluoro-1-methyl-1H-indole is critical for predicting its behavior in the lab.

Table 1: Physicochemical and Hazard Summary

Property / Metric	Value / Classification	Causality / Operational Implication
CAS Number	221665-95-8	Unique identifier for safety inventory and tracking.
Molecular Weight	149.16 g/mol	Low molecular weight contributes to potential volatility[2].
GHS Hazard Codes	H315, H319, H335	Causes skin/eye irritation; respiratory toxicity requires exhaust ventilation.
Storage Conditions	2-8°C, Inert Atmosphere	Low temperature and lack of oxygen prevent auto-oxidation of the indole core.
Waste Classification	Halogenated Organic	Stable C-F bonds require high-temperature incineration to prevent HF gas release.

Personal Protective Equipment (PPE) Matrix

Selecting PPE for 3-fluoro-1-methyl-1H-indole requires evaluating not just the pure compound, but the carrier solvents (e.g., DMF, DCM, or 1,2-dichloroethane) typically used in its synthetic applications[1].

Table 2: Glove Compatibility and Selection

Glove Material	Thickness	Breakthrough Time	Best Operational Use Case
Nitrile	0.11 mm	> 480 min (Pure Solid)	Weighing pure solid; general splash protection.
Butyl Rubber	0.30 mm	> 240 min (in DCM)	Handling solutions dissolved in halogenated solvents.
Neoprene	0.15 mm	> 120 min (in DMF)	Handling solutions dissolved in polar aprotic solvents.

Self-Validating PPE Protocol:

• Integrity Validation: Inflate the selected glove with air and submerge it in water or hold it near your face to feel for escaping air. Causality: Micro-tears are invisible to the naked eye but will allow highly lipophilic fluorinated indoles to penetrate directly to the skin. If bubbles appear or air is felt, discard immediately.

• Strategic Layering: For high-risk synthetic steps (e.g., handling in DCM), double-glove with a nitrile inner layer (for tactile dexterity) and a butyl rubber outer layer (for absolute solvent resistance).

• Ocular Protection: Wear tightly fitting chemical safety goggles (EN 166/ANSI Z87.1 compliant). Causality: Due to the severe eye irritation risk (H319), standard safety glasses with side shields are insufficient against volatile vapors.

Operational Workflow & Chemical Handling

To ensure scientific integrity and safety, the handling of 3-fluoro-1-methyl-1H-indole must be restricted to a highly controlled environment.

Step-by-Step Handling Methodology:

• Environmental Validation: Prior to opening the reagent, verify the chemical fume hood face velocity is between 80–100 feet per minute (fpm).

  • Self-Validation: Tape a small strip of tissue to the bottom of the sash. It must pull steadily inward. If the tissue flutters outward or hangs still, abort the procedure.

• Atmospheric Control: Purge the reaction vessel with Argon or Nitrogen for 5 minutes before introducing the indole.

  • Causality: Displacing oxygen prevents the oxidative degradation of the indole core, ensuring high reaction yields and preventing the formation of reactive peroxide byproducts.

• Transfer: Use a static-free, grounded spatula to transfer the solid.

  • Causality: Fluorinated organics can accumulate static charge, posing a spark risk if flammable solvents are nearby.

• Dissolution: Slowly add the solvent (e.g., 1,2-dichloroethane) while stirring. Keep the sash lowered to the minimum operational height (typically 18 inches) to protect against unexpected splashing or exothermic reactions.

Workflow for handling and spill response of 3-fluoro-1-methyl-1H-indole.

Emergency Spill Response & Disposal Plan

Because 3-fluoro-1-methyl-1H-indole contains a stable C-F bond, its disposal requires specialized high-temperature incineration.

Step-by-Step Spill Protocol:

• Evacuation & Isolation: Immediately evacuate personnel from the immediate vicinity.

  • Self-Validation: Ensure the lab doors are closed and the fume hood sash is fully lowered to maximize exhaust draw and prevent vapor migration.

• Neutralization & Absorption: Do NOT use water. Cover the spill with a dry, inert absorbent material (e.g., vermiculite or sand).

  • Causality: Water can exacerbate the spread of lipophilic compounds and may react violently with concurrent synthetic reagents (e.g., electrophilic fluorinating agents used in indole synthesis).

• Collection: Using a non-sparking plastic scoop, transfer the absorbed mixture into a heavy-duty, sealable polyethylene hazardous waste container.

• Surface Decontamination: Wash the spill area with a 5% sodium bicarbonate solution followed by a soap and water wash. Causality: Soap acts as a surfactant to lift and remove residual lipophilic traces that water alone cannot dissolve.

Disposal Plan:

• Segregation: Strictly segregate 3-fluoro-1-methyl-1H-indole waste into "Halogenated Organic Waste" containers.

• Labeling: Clearly label the container with "Contains Fluorinated Indoles - Incinerate Only." Do not mix with acidic waste streams, as indoles can undergo uncontrolled, heat-generating polymerization under strongly acidic conditions.

References

• European Patent Office. "1-CYANO-PYRROLIDINE COMPOUNDS AS USP30 INHIBITORS" (EP 3842427 A1).

• PubChem. "1-Methylindole | C9H9N | CID 11781." National Institutes of Health (NIH). [Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. 1-Methylindole | C9H9N | CID 11781 - PubChem [pubchem.ncbi.nlm.nih.gov]